3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid

Core Science & Biosynthesis

Modulating Acidity in Drug Design: A Technical Whitepaper on the pKa of Halogenated Hydroxypropanoic Acid Derivatives

Executive Summary

In rational drug design and synthetic chemistry, fine-tuning the acid dissociation constant (

) of a molecule is a critical strategy for optimizing pharmacokinetics, membrane permeability, and target binding affinity. Halogenated derivatives of lactic acid (2-hydroxypropanoic acid)—specifically those substituted at the -carbon (C3)—serve as excellent models for understanding how electron-withdrawing groups modulate carboxylic acidity.

This whitepaper provides an in-depth technical analysis of the

shifts observed in 3-chloro-, 3-fluoro-, and 3,3,3-trifluoro-2-hydroxypropanoic acids. By exploring the thermodynamic stabilization of their conjugate bases and detailing self-validating experimental protocols for determination, this guide equips researchers with the theoretical and practical frameworks necessary to leverage halogenated aliphatic acids in drug development.

Theoretical Framework: The Inductive Effect on Carboxylic Acidity

The baseline acidity of lactic acid (

= 3.86) is already higher than that of unsubstituted propanoic acid ( ~4.88)[1]. This baseline shift is driven by the mild electron-withdrawing nature of the -hydroxyl group and the formation of an intramolecular hydrogen bond that stabilizes the resulting lactate anion[1].

When highly electronegative halogens (such as fluorine or chlorine) are introduced at the C3 position, they exert a powerful electron-withdrawing inductive effect (-I) through the

-bond framework.

Mechanistic Causality of Depression

• Charge Delocalization: Upon deprotonation of the carboxylic acid, a localized negative charge forms on the carboxylate oxygens. Halogen substituents pull electron density away from this carboxylate group, dispersing the negative charge across the molecule.

• Thermodynamic Stabilization: This dispersion of charge thermodynamically stabilizes the conjugate base. According to Le Chatelier's principle and fundamental thermodynamics (

  ), a more stable conjugate base shifts the dissociation equilibrium toward the right, thereby increasing the acid dissociation constant ( ) and lowering the .

• Cumulative Substitution: The inductive effect is additive. While a single fluorine atom in 3-fluoro-2-hydroxypropanoic acid lowers the

  to approximately 3.10[2], the synergistic pull of three fluorine atoms in 3,3,3-trifluoro-2-hydroxypropanoic acid causes a massive depression in down to 2.29[3].

Fig 1: Inductive effects of fluorine substitution on lactic acid pKa.

Quantitative Data: Comparative pKa Values

The table below summarizes the quantitative impact of halogen substitution on the acidity of 2-hydroxypropanoic acid derivatives.

Compound Name	IUPAC Nomenclature	Formula	Substitution	(25°C)
Lactic Acid	2-hydroxypropanoic acid		None	3.86 [1]
-Chlorolactic acid	3-chloro-2-hydroxypropanoic acid		Mono-Cl (C3)	3.12 [4]
-Fluorolactic acid	3-fluoro-2-hydroxypropanoic acid		Mono-F (C3)	~3.10 [2]
Trifluorolactic acid	3,3,3-trifluoro-2-hydroxypropanoic acid		Tri-F (C3)	2.29 [3]

Note: Fluorine is more electronegative than chlorine (Pauling scale: 3.98 vs. 3.16), meaning the -I effect of a single fluorine atom exerts a slightly stronger pull than a single chlorine atom, resulting in a marginally lower

for the fluoro-derivative.

Experimental Methodologies for Precise pKa Determination

While potentiometric titration is the historical standard, Nuclear Magnetic Resonance (NMR) Titration is the most robust and self-validating method for determining the

of fluorinated aliphatic acids. By utilizing NMR, researchers can avoid the signal suppression issues common in aqueous NMR and achieve highly site-specific electronic data.

Protocol: NMR Titration Workflow

This protocol is designed as a self-validating system. By capturing the asymptotic plateaus at the extremes of the pH range, the mathematical fit inherently verifies the completeness of the titration.

Step 1: Sample Preparation (Thermodynamic Grounding)

• Action: Dissolve the halogenated derivative in a

  (10:90 v/v) solvent mixture to a final concentration of 5 mM. Add to achieve a 0.15 M background concentration.

• Causality: Maintaining a low analyte concentration (5 mM) prevents concentration-dependent auto-association (dimerization) that artificially shifts the apparent

  . The 0.15 M maintains a constant ionic strength, stabilizing the activity coefficients of the ions and ensuring the measured reflects physiological conditions.

Step 2: pH Adjustment & Aliquoting

• Action: Divide the master solution into 12-15 distinct NMR tubes. Adjust the pH of each tube across a range of 1.0 to 6.0 using dilute

  or , recording the exact pH with a calibrated micro-electrode immediately before NMR acquisition.

• Causality: To accurately fit the Henderson-Hasselbalch equation, the data must capture the fully protonated state (pH <

  ) and the fully deprotonated state (pH > ). For trifluorolactic acid ( 2.29)[3], a pH of 1.0 is required to observe the fully protonated plateau.

Step 3: NMR Acquisition

• Action: Acquire

  NMR spectra (or NMR for the chloro-derivative) for each sample. Use a coaxial insert containing a reference standard (e.g., trifluoroacetic acid) to calibrate chemical shifts ( ).

• Causality: The deprotonation of the carboxylic acid alters the electron shielding of the adjacent

  or groups. This change in the electronic environment manifests as a measurable shift in the NMR resonance frequency.

Step 4: Non-Linear Regression Analysis

• Action: Plot the observed chemical shift (

  ) against the measured pH. Fit the resulting sigmoidal curve using the modified Henderson-Hasselbalch equation:

• Causality: This non-linear regression isolates the exact inflection point of the curve. Because the model requires the upper (

  ) and lower ( ) plateaus to converge, a high value ( ) self-validates that the titration successfully captured the full ionization spectrum.

Fig 2: Step-by-step NMR titration workflow for precise pKa determination.

Implications in Drug Development and Pharmacokinetics

Understanding the precise

of these derivatives is not merely an academic exercise; it dictates the behavior of a molecule in biological systems.

• Ionization State in Microenvironments: At a physiological pH of 7.4, both lactic acid (

  3.86)[1] and trifluorolactic acid ( 2.29)[3] are ionized. However, in acidic physiological compartments—such as the lysosome (pH ~4.8) or the hypoxic tumor microenvironment (pH ~6.5)—the ratio of neutral to ionized species diverges significantly.

• Membrane Permeability (LogD): Passive diffusion across lipid bilayers requires a molecule to be in its neutral, un-ionized state. Because trifluorolactic acid has a much lower

  , a vastly smaller fraction of the drug will exist in the neutral state at pH 4.8 compared to standard lactic acid. Consequently, substituting a standard carboxylic acid with a trifluoromethyl-bearing analogue will drastically lower the distribution coefficient ( ) and restrict passive intracellular accumulation, which can be strategically used to prevent off-target toxicity or restrict a drug to the extracellular space.

References

• Stenutz, R. "pKa values - Compound classes." Tables for Chemistry. Available at:[Link]

• Wikipedia Contributors. "Lactic acid." Wikipedia, The Free Encyclopedia. Available at:[Link]

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• 1. Lactic acid - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3,3,3-TRIFLUOROLACTIC ACID | 684-07-1 [m.chemicalbook.com]
• 4. pKa values [stenutz.eu]

Technical Whitepaper: Physicochemical Profiling and Analytical Methodologies for 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid

Executive Summary

In contemporary medicinal chemistry, the strategic incorporation of highly functionalized

-hydroxy acids (AHAs) has become a cornerstone for developing proteolytically stable peptidomimetics and targeted enzyme inhibitors. 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid is a specialized, halogenated phenyllactic acid derivative. As a Senior Application Scientist, I have structured this whitepaper to provide drug development professionals with a comprehensive, field-proven guide to the physicochemical properties, structural causality, and advanced analytical workflows required to characterize and utilize this versatile chiral building block.

Physicochemical Profiling & Structural Causality

Understanding the exact molecular metrics and the rationale behind the functional group substitutions is critical for predicting pharmacokinetic behavior and synthetic viability.

Quantitative Molecular Data

The following table summarizes the core physicochemical parameters of the target compound. The exact monoisotopic mass of the

scaffold is 261.9641 Da[1], which is the critical value for high-resolution mass spectrometry (HRMS) targeting.

Parameter	Value	Analytical Significance
Molecular Formula		Defines isotopic distribution (1:1 ratio of / ).
Average Molecular Weight	263.06 g/mol	Used for bulk stoichiometric calculations.
Monoisotopic Mass	261.9641 Da	Target mass for LC-MS/MS identification[1].
Chiral Centers	1 (C2 position)	Requires enantioselective chromatographic resolution.
H-Bond Donors	2 (-OH, -COOH)	Dictates polar interactions and aqueous solubility.
H-Bond Acceptors	4 (3 Oxygen, 1 Fluorine)	Influences target protein binding pocket affinity.

Structural Causality in Drug Design

Every functional group on this scaffold serves a deliberate purpose in drug discovery:

• The Fluorine Atom (C5): Fluorination at the meta/para positions of the phenyl ring is a classic strategy to block Cytochrome P450-mediated oxidative metabolism, thereby extending the biological half-life of the resulting active pharmaceutical ingredient (API). It also modulates the lipophilicity of the molecule, enhancing membrane permeability.

• The Bromine Atom (C2): The ortho-bromine acts as a highly reactive synthetic handle. It enables late-stage functionalization via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings), allowing chemists to build complex biaryl systems.

• The

  -Hydroxy Acid Backbone: This moiety serves as a bioisostere for the amino acid phenylalanine. Replacing the -amine with a hydroxyl group alters the hydrogen-bonding dynamics and renders the resulting amide (depsipeptide) bonds highly resistant to proteolytic cleavage.

Advanced Analytical Characterization (E-E-A-T Protocols)

To ensure scientific integrity, the following protocols are designed as self-validating systems. They address the specific challenges of analyzing highly polar, halogenated organic acids.

LC-MS/MS Protocol for Identification & Purity

Causality:

-hydroxy acids are highly polar. Traditional reverse-phase C18 columns often suffer from stationary phase collapse (dewetting) under the highly aqueous conditions required to retain them. Utilizing an aqueous-compatible C18 column (e.g., Poroshell 120 Aq-C18) prevents this collapse and ensures robust, reproducible retention[2]. Because the analyte is an organic acid, negative electrospray ionization (ESI-) is mandatory to achieve optimal sensitivity.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 1.0 mg of the compound and dissolve it in 1.0 mL of LC-MS grade Methanol:Water (50:50, v/v). Sonicate for 5 minutes. Dilute to a working concentration of 10 μg/mL using the initial mobile phase.

• Chromatographic Setup: Install an Agilent InfinityLab Poroshell 120 Aq-C18 column (4.6 × 100 mm, 2.7 μm)[2]. Maintain the column compartment at 35°C to optimize mass transfer kinetics.

• Mobile Phase Configuration:

  • Solvent A: Ultrapure Water with 0.1% Formic Acid (buffers the pH to ~2.7, ensuring the AHA is partially protonated for retention while permitting ESI- ionization).

  • Solvent B: Acetonitrile with 0.1% Formic Acid.

• Gradient Elution:

  • 0.0 - 2.0 min: 5% B (Isocratic hold to retain the polar AHA).

  • 2.0 - 8.0 min: Linear ramp to 95% B.

  • 8.0 - 10.0 min: Hold at 95% B (Column wash).

  • Flow Rate: 0.4 mL/min. Injection Volume: 2 μL.

• Mass Spectrometry (ESI-): Set capillary voltage to 3.0 kV and drying gas temperature to 350°C. Monitor the

  transition at m/z 260.95 (and the m/z 262.95 isotope peak to confirm the presence of bromine).

Chiral HPLC Protocol for Enantiomeric Resolution

Causality: The C2 carbon is a stereocenter. Because biological receptors are highly stereoselective, resolving the (R) and (S) enantiomers is non-negotiable. Teicoplanin-based chiral stationary phases (CSPs) provide multiple interaction sites (hydrogen bonding,

, and steric inclusion cavities) that are uniquely suited for resolving -hydroxy acids[3].

Step-by-Step Methodology:

• Column Equilibration: Install a superficially porous particle (SPP) teicoplanin column (e.g., TeicoShell, 150 × 4.6 mm, 2.7 μm).

• Mobile Phase Preparation: Prepare a mobile phase of Methanol containing 10 mM Ammonium Formate. Critical Insight: The ionic strength of the ammonium formate directly modulates enantioresolution by controlling the ion-exclusion interactions between the analyte's carboxylate group and the teicoplanin macrocycle[3].

• Isocratic Elution: Run the system isocratically at 1.0 mL/min until a stable baseline is achieved.

• Detection & Validation: Inject 5 μL of the racemic mixture (100 μg/mL). Monitor UV absorbance at 210 nm. Calculate the resolution factor (

  ); an confirms baseline enantioseparation.

Synthetic Utility & Mechanistic Pathways

Phenyllactic acid derivatives are frequently synthesized via the highly stereoselective biocatalytic reduction of their corresponding phenylpyruvic acids. This is typically achieved using lactate dehydrogenases (LDHs) coupled with an NADH regeneration system[4]. Once synthesized, the orthogonal reactivity of the molecule allows it to be seamlessly integrated into complex API scaffolds.

Caption: Stereoselective biocatalytic synthesis and downstream application of the target AHA.

The true value of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid lies in its multi-site reactivity. The diagram below maps the causality of how each functional group is utilized during late-stage drug synthesis.

Caption: Orthogonal reactivity sites of the target AHA for complex API synthesis.

References

• [1] Title: PubChemLite - Methyl 4-bromo-2-fluoro-6-methoxybenzoate (

  ) | Source: uni.lu | URL:1

• [3] Title: Fast, sensitive LC–MS resolution of alpha-hydroxy acid biomarkers via SPP-teicoplanin and an alternative UV detection approach | Source: researchgate.net | URL: 3

• [2] Title: Rapid Determination of 10 α-Hydroxy Acids | Source: lcms.cz | URL: 2

• [4] Title: Efficient Conversion of Phenylpyruvic Acid to Phenyllactic Acid by Using Whole Cells of Bacillus coagulans SDM | Source: plos.org | URL: 4

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• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. Efficient Conversion of Phenylpyruvic Acid to Phenyllactic Acid by Using Whole Cells of Bacillus coagulans SDM | PLOS One [journals.plos.org]

Metabolic stability predictions for 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid

An In-Depth Technical Guide to Predicting the Metabolic Stability of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid

Foreword: The Imperative of Metabolic Stability in Modern Drug Discovery

In the journey of a chemical entity from a promising hit to a viable drug candidate, metabolic stability is a critical gatekeeper.[1] It defines the susceptibility of a compound to biotransformation, which in turn dictates its pharmacokinetic profile, including half-life, bioavailability, and potential for drug-drug interactions.[2][3] A compound that is metabolized too rapidly will fail to achieve therapeutic concentrations, while one that is too stable may accumulate and cause toxicity.[1] Therefore, a robust and early assessment of metabolic stability is not merely a screening step but a cornerstone of rational drug design.

This guide provides a comprehensive framework for predicting the metabolic fate of a specific, structurally complex molecule: 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid . This compound presents several features of interest to the medicinal chemist, including a halogenated aromatic ring and functional groups susceptible to both Phase I and Phase II metabolism. By dissecting this molecule, we will illustrate the integrated use of modern in silico and in vitro techniques, moving beyond a simple recitation of protocols to explain the scientific rationale that underpins a robust metabolic stability assessment.

Principles of Xenobiotic Biotransformation: A Mechanistic Overview

The metabolism of foreign compounds (xenobiotics) is a detoxification process, primarily occurring in the liver, designed to convert lipophilic molecules into more water-soluble products for excretion.[4] This process is broadly categorized into two phases.

• Phase I Metabolism (Functionalization): This phase introduces or exposes functional groups like hydroxyl (-OH), amine (-NH2), or carboxyl (-COOH) onto the parent molecule.[4] These reactions, predominantly oxidations, reductions, and hydrolyses, are mainly catalyzed by the Cytochrome P450 (CYP) superfamily of heme-containing enzymes.[5] For our target molecule, the aromatic ring and the aliphatic side chain are potential sites for Phase I oxidative attack.

• Phase II Metabolism (Conjugation): In this phase, the functionalized metabolites from Phase I (or parent drugs with suitable functional groups) are coupled with endogenous polar molecules such as glucuronic acid, sulfate, or glutathione.[6] This conjugation, catalyzed by transferase enzymes (e.g., UGTs, SULTs), significantly increases water solubility, facilitating elimination.[4] The carboxylic acid and newly introduced hydroxyl groups on our target molecule are prime candidates for Phase II conjugation.

The Influence of Halogenation: Bromo- and Fluoro- Substituents

The presence of halogens dramatically influences a molecule's metabolic fate.

• Fluorine: The carbon-fluorine (C-F) bond is exceptionally strong. Replacing a C-H bond with C-F at a potential site of metabolism can effectively block oxidation, a common strategy to enhance metabolic stability.[7][8][9]

• Bromine: The carbon-bromine (C-Br) bond is weaker than C-F. While it can also block metabolism at its position, it can participate in halogen-π interactions within enzyme active sites, influencing binding orientation.[10] In some cases, it can be a site for reductive or oxidative dehalogenation, although this is less common than aromatic or aliphatic oxidation.[11][12][13]

In Silico Assessment: The First Line of Inquiry

Before committing to resource-intensive wet lab experiments, computational models provide a rapid and cost-effective means to predict metabolic liabilities. This approach uses the molecule's structure to forecast its interaction with metabolic enzymes.

Methodology: A Two-Pronged Computational Approach

• Site of Metabolism (SOM) Prediction: Quantitative Structure-Activity Relationship (QSAR) models and other machine learning algorithms are trained on large datasets of known drug metabolism.[14][15] These tools analyze the electronic and steric properties of the input molecule to identify "metabolic hotspots"—atoms most likely to undergo Phase I oxidation.[16]

• Metabolic Pathway Prediction: More advanced algorithms can predict entire biotransformation pathways by applying a library of known enzymatic reaction rules to a substrate, generating a network of potential metabolites.[17][18]

Predicted Liabilities for 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid:

• Aromatic Hydroxylation: The phenyl ring is a likely site for CYP-mediated hydroxylation. The positions ortho- and para- to the existing hydroxyl group are electronically activated, though the steric bulk and electronic effects of the bromo- and fluoro- substituents will modulate this.

• Side-Chain Oxidation: While less common for this structure, oxidation of the secondary alcohol to a ketone is a possibility.

• Direct Conjugation (Phase II): The carboxylic acid is a primary site for glucuronidation via UGT enzymes. The secondary alcohol is also a potential site for glucuronidation or sulfation.

• Dehalogenation: Reductive debromination is a minor but plausible pathway, particularly under hypoxic conditions.[11]

In Silico Prediction Workflow.

In Vitro Analysis: Experimental Validation

In vitro assays using liver-derived subcellular fractions or cells are essential for confirming in silico predictions and generating quantitative data on metabolic rate.[19]

Core Experimental Systems

• Liver Microsomes: These are vesicles of the endoplasmic reticulum isolated from hepatocytes. They are rich in Phase I enzymes, particularly CYPs, but lack most Phase II enzymes and require the addition of cofactors like NADPH.[20][21][22] They are a cost-effective tool for assessing CYP-mediated metabolism.[21]

• Hepatocytes: As whole liver cells, hepatocytes contain the full complement of Phase I and Phase II metabolic enzymes and their endogenous cofactors.[23][24] They represent the "gold standard" for in vitro metabolic studies as they account for cellular uptake and provide a more complete picture of overall hepatic clearance.[20][23]

Detailed Experimental Protocol: Hepatocyte Stability Assay

This protocol describes a typical suspension hepatocyte stability assay, a self-validating system when run with appropriate controls.

1. Materials & Reagents:

• Cryopreserved human (or other species) hepatocytes

• Hepatocyte incubation medium (e.g., Williams' Medium E)

• Test compound stock solution (e.g., 10 mM in DMSO)

• Positive control compounds (High and Low clearance, e.g., Verapamil and Verapamil)

• Ice-cold Acetonitrile (ACN) containing an internal standard (IS) for reaction termination and protein precipitation.

• 96-well plates (incubation and collection)

2. Hepatocyte Preparation:

• Rapidly thaw cryopreserved hepatocytes in a 37°C water bath.

• Transfer cells to pre-warmed incubation medium.

• Centrifuge gently to pellet the cells and remove cryopreservation medium.

• Resuspend the cell pellet in fresh medium and perform a cell count and viability assessment (e.g., using Trypan Blue). Viability should be >80%.

• Dilute the cell suspension to the final working concentration (e.g., 0.5 x 10^6 viable cells/mL).

3. Incubation Procedure:

• Aliquot the hepatocyte suspension into a 96-well plate. Pre-incubate at 37°C with gentle shaking.

• Prepare a working solution of the test compound by diluting the stock solution in incubation medium to achieve a final concentration of 1 µM (final DMSO concentration should be ≤0.1%).

• Initiate the reaction by adding the test compound working solution to the hepatocytes.

• At specified time points (e.g., 0, 5, 15, 30, 60, 120 minutes), transfer an aliquot of the cell suspension to a collection plate containing ice-cold ACN with IS.

4. Sample Analysis:

• Seal the collection plate, vortex thoroughly, and centrifuge to pellet precipitated proteins.

• Transfer the supernatant to a new plate for analysis.

• Analyze the samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the remaining parent compound. The peak area ratio of the test compound to the internal standard is measured.

5. Data Analysis:

• Plot the natural logarithm (ln) of the percentage of parent compound remaining versus time.

• Determine the slope of the line of best fit (k).

• Calculate the in vitro half-life (t1/2) using the equation: t1/2 = -0.693 / k

• Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/10^6 cells) = (0.693 / t1/2) x (Incubation Volume / Cell Number)

In Vitro Experimental Workflow.

Data Presentation and Interpretation

Results from these assays are best summarized in a table for clear comparison.

Compound	Assay System	t1/2 (min)	CLint (µL/min/10^6 cells)	Predicted In Vivo Clearance
Test Compound	Human Hepatocytes	Value	Value	Low / Med / High
Test Compound	Human Microsomes	Value	Value (µL/min/mg protein)	Low / Med / High
Verapamil	Human Hepatocytes	< 30	> 23.1	High (Control)
Diclofenac	Human Hepatocytes	> 120	< 5.8	Low (Control)

A significantly faster clearance in hepatocytes compared to microsomes would suggest a major contribution from Phase II metabolism or non-CYP enzymes.

Metabolite Identification: Elucidating the "How"

Identifying the structures of metabolites is crucial for understanding metabolic pathways and flagging potentially reactive or pharmacologically active products.[19] This is achieved by analyzing the incubated samples with high-resolution LC-MS/MS, which can detect the mass of new products and fragment them to reveal structural information.

For 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid , we would specifically search for:

• M+16: An increase in mass of 16 Da, indicating the addition of an oxygen atom (hydroxylation).

• M+176: An increase in mass of 176 Da, indicating glucuronide conjugation.

• M-Br+H: A mass shift corresponding to the loss of bromine and the addition of hydrogen, indicating reductive debromination.

Predicted Metabolic Pathways for the Target Compound.

Conclusion: A Synthesized Prediction of Metabolic Fate

The metabolic stability of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid is governed by a balance of structural features that both promote and resist biotransformation. The fluorinated position on the aromatic ring is expected to be highly stable. Conversely, the carboxylic acid moiety represents a significant metabolic liability, making the compound a likely substrate for rapid Phase II conjugation via UGTs. Phase I metabolism, primarily aromatic hydroxylation, is also plausible but may be slower due to the electronic effects of the halogens.

Ultimately, a comprehensive assessment combining in silico predictions with quantitative in vitro data from both microsomal and hepatocyte assays is required. This integrated approach provides the most reliable forecast of in vivo behavior, enabling informed decisions to advance, modify, or terminate a candidate molecule in the rigorous and demanding process of drug development.

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• 18. biorxiv.org [biorxiv.org]
• 19. In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling | IntechOpen [intechopen.com]
• 20. merckmillipore.com [merckmillipore.com]
• 21. pharmaron.com [pharmaron.com]
• 22. youtube.com [youtube.com]
• 23. Hepatocyte Stability Assay | Domainex [domainex.co.uk]
• 24. Metabolic Stability • Frontage Laboratories [frontagelab.com]

The Strategic Role of Brominated Fluorophenyl Hydroxy Acids in Modern Drug Discovery: A Technical Whitepaper

Historical Context & The "Halogen Effect"

Historically, the discovery and optimization of halogenated salicylic acids evolved from early efforts to improve the pharmacokinetic profiles of non-steroidal anti-inflammatory drugs (NSAIDs) and early antimicrobial agents. Researchers recognized that while the hydroxy acid motif (the salicylic core) served as an excellent pharmacophore for hydrogen bonding and target anchoring, the naked aromatic ring was highly susceptible to rapid oxidative metabolism.

The advent of modern brominated fluorophenyl hydroxy acids—most notably 5-bromo-4-fluoro-2-hydroxybenzoic acid —represents a masterclass in rational drug design[1]. This class of compounds leverages a dual-halogen strategy:

• The Fluorine Effect: The strategic incorporation of fluorine increases metabolic stability by blocking CYP450-mediated aromatic oxidation. Furthermore, its high electronegativity modulates the pKa of the adjacent carboxylic acid, enhancing binding affinity and membrane permeability[1].

• The Bromine Handle: Bromine is introduced not only to provide steric occlusion (which can increase target residence time) but primarily to serve as an indispensable electrophilic handle. The carbon-bromine bond enables downstream transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, and Buchwald-Hartwig aminations) to construct complex, polysubstituted architectures[2].

Today, these compounds are not just end-products; they are privileged building blocks used to synthesize everything from advanced oncological therapeutics to organic optoelectronic materials[2][3].

Physicochemical Profile & Quantitative Data

Understanding the baseline physicochemical properties of these building blocks is critical for predicting their behavior in both synthetic workflows and biological systems. The multi-functional nature (-Br, -F, -OH, -COOH) allows for orthogonal reactivity[2].

Table 1: Core Physicochemical Properties of 5-Bromo-4-fluoro-2-hydroxybenzoic acid

Property	Value / Description	Synthetic Implication
Molecular Weight	235.01 g/mol	Ideal low-MW precursor for fragment-based drug design[1].
Molecular Formula	C₇H₄BrFO₃	High halogen density requires careful choice of coupling catalysts[1].
Appearance	White to off-white powder	Purity visually assessable; highly crystalline[2].
Reactive Sites	-Br, -F, -OH, -COOH	Enables orthogonal reactions: esterification (-COOH), etherification (-OH), and cross-coupling (-Br)[2].
Therapeutic Utility	Kinase/PARP inhibitors, Antibacterials	Core scaffold for quinazolinones and oxazolidinones[3][4].

Validated Synthetic Protocol: Regioselective Bromination

The synthesis of brominated fluorophenyl hydroxy acids requires strict regiocontrol. The strong electron-donating effect of the hydroxyl group highly activates the aromatic ring, making it prone to over-bromination. The following protocol details the regioselective electrophilic aromatic bromination of 4-fluorosalicylic acid, designed as a self-validating system.

Step-by-Step Methodology

• Dissolution & Buffering: Dissolve 1.00 g (6.4 mmol) of 4-fluorosalicylic acid in 10 mL of anhydrous methanol. Add 2.20 g (26.88 mmol, ~4.2 equiv) of sodium acetate[5].

  • Causality: Sodium acetate acts as a crucial mild base. It buffers the highly acidic hydrogen bromide (HBr) generated during the reaction, preventing unwanted protodecarboxylation or ether cleavage of the product.

• Cryogenic Cooling: Submerge the reaction vessel in a dry ice/acetone bath to achieve an internal temperature of -78 °C[5].

  • Causality: Cryogenic conditions kinetically trap the reaction, suppressing secondary bromination events and ensuring strict regioselectivity at the 5-position.

• Electrophilic Addition: Dissolve molecular bromine (0.33 mL, 6.4 mmol) in 10 mL of methanol. Add this solution dropwise to the cooled reaction mixture[5].

  • Causality: Dropwise addition maintains a low local concentration of the electrophile, preventing runaway exothermic reactions and polybromination.

• Maturation & Self-Validation: Allow the mixture to slowly warm to room temperature and stir for 5 hours[5].

  • Validation Step: Monitor the reaction via LC-MS. The system is self-validating when the mass peak of the starting material (m/z 155 [M-H]⁻) is entirely replaced by the distinct isotopic doublet of the brominated product (m/z 233/235 [M-H]⁻ in a 1:1 ratio), confirming >99% conversion.

• Isolation: Quench the reaction, extract with an organic solvent (e.g., ethyl acetate), wash with brine, dry over sodium sulfate, and purify via flash column chromatography to yield the pure 5-bromo-4-fluoro-2-hydroxybenzoic acid[1][4].

Figure 1: Synthetic workflow for the regioselective bromination of 4-fluorosalicylic acid.

Advanced Applications in Therapeutics and Material Science

The true value of brominated fluorophenyl hydroxy acids lies in their versatility as precursors across multiple high-impact scientific domains.

Oncology: PARP and Kinase Inhibitors

In oncology, 5-bromo-4-fluoro-2-hydroxybenzoic acid is a critical intermediate for synthesizing quinazolinone scaffolds[3]. These heterocycles are the pharmacophoric core of many Poly(ADP-ribose) polymerase (PARP) inhibitors and protein kinase inhibitors[3]. By utilizing the bromine atom for late-stage Suzuki couplings, chemists can rapidly generate libraries of PARP inhibitors to screen against BRCA-mutated cancers.

Infectious Disease: Overcoming Drug Resistance

Recent breakthroughs in antibacterial drug discovery have utilized this scaffold to synthesize novel tricyclic benzo[1,3]oxazinyloxazolidinones[4]. These agents exhibit potent efficacy against highly drug-resistant pathogens, including Methicillin-resistant Staphylococcus aureus (MRSA), Vancomycin-resistant Enterococcus (VRE), and drug-resistant Tuberculosis (TB)[4]. Derivatives synthesized from this scaffold demonstrated superior pharmacokinetic profiles, including an exceptional oral bioavailability of 128% and a high peak plasma concentration (Cmax > 10,000 ng/mL) in murine models[4].

Radiochemistry: PET Imaging Precursors

In the field of nuclear medicine, these halogenated acids are utilized as carbonyl-activated precursors for isotopic exchange. They enable the radiosynthesis of [18F]fluorophenyl-L-amino acids (such as 2-[18F]Fphe and 2-[18F]Ftyr) used in Positron Emission Tomography (PET) imaging[5]. The robust nature of the fluorinated ring allows it to withstand the rigorous conditions of radiolabeling.

Material Chemistry: Optoelectronics

Beyond biology, isomeric forms such as 4-bromo-2-fluoro-3-hydroxybenzoic acid serve as synthetic precursors for organic optoelectronic materials[2]. The synergistic electron-withdrawing effects of fluorine and the heavy-atom effect of bromine significantly improve the stability and electron transport efficiency of Organic Light-Emitting Diode (OLED) materials[2].

Mechanistic Pathways: PARP Inhibition

To understand why quinazolinone derivatives of these compounds are so effective in oncology, we must examine the biological causality of PARP inhibition. PARP1/2 enzymes are recruited to repair DNA single-strand breaks. Inhibitors derived from the bromofluorophenyl scaffold competitively bind to the NAD+ catalytic site of PARP. In tumors with homologous recombination deficiencies (such as BRCA1/2 mutations), blocking this repair pathway results in the accumulation of double-strand breaks, ultimately driving the cancer cell into apoptosis—a phenomenon known as synthetic lethality.

Figure 2: Mechanism of action for PARP inhibitors derived from bromofluorophenyl scaffolds.

References

• Title: Identification of Novel Tricyclic Benzo[1,3]oxazinyloxazolidinones as Potent Antibacterial Agents with Excellent Pharmacokinetic Profiles against Drug-Resistant Pathogens Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• Title: Radiosynthesis of [18F]fluorophenyl-L-amino acids by isotopic exchange on carbonyl-activated precursors Source: Universität zu Köln URL: [Link]

Sources

• 1. 5-Bromo-4-fluoro-2-hydroxybenzoic acid | 1644-71-9 | Benchchem [benchchem.com]
• 2. BENZOIC ACID, 4-BROMO-2-FLUORO-3-HYDROXY- Career Henan Chemical Co. [coreychem.com]
• 3. 5-Bromo-4-fluoro-2-hydroxybenzoic acid | 1644-71-9 | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. kups.ub.uni-koeln.de [kups.ub.uni-koeln.de]

Protocols & Analytical Methods

Application Note: Synthesis and Chiral Resolution Protocols for 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic Acid

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Document Type: Technical Methodology & Workflow Guide

Introduction and Strategic Rationale

The compound 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid (a halogenated phenyllactic acid derivative) is a highly valuable building block in pharmaceutical development. The structural incorporation of a 2-bromo substituent provides an orthogonal reactive handle for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations), while the 5-fluoro modification enhances metabolic stability and modulates lipophilicity.

Because the C2 position is a chiral center, drug development often requires both the racemic mixture (for initial high-throughput screening) and the enantiomerically pure

- or -isomer (for advanced lead optimization). Standard direct alkylation of lactic acid is plagued by competing -alkylation and poor yields. To solve this, this application note details two field-proven, self-validating synthetic systems:

• A highly scalable chemical synthesis yielding the racemic product via malonate alkylation.

• A state-of-the-art biocatalytic reduction yielding the enantiopure

  -isomer via a coupled-enzyme whole-cell system [1].

Experimental Workflows

Route A: Scalable Racemic Synthesis via Acetoxymalonate Alkylation

Mechanism & Causality: To prevent the hydroxyl group from interfering during carbon-carbon bond formation, we utilize diethyl 2-acetoxymalonate . The highly acidic

-proton of this reagent (pKa ~13) allows for facile enolate formation using a mild base like sodium ethoxide. The enolate undergoes a clean substitution with the commercially available 2-bromo-5-fluorobenzyl bromide. Subsequent global saponification removes the acetate and ethyl esters, generating a geminal dicarboxylic acid that spontaneously decarboxylates upon acidic heating to yield the target -hydroxy acid.

Step 1: Alkylation

• Charge a flame-dried, 500 mL round-bottom flask with absolute ethanol (200 mL) under a nitrogen atmosphere.

• Add sodium ethoxide (NaOEt, 1.2 eq, 60 mmol) and stir until dissolved.

• Dropwise, add diethyl 2-acetoxymalonate (1.1 eq, 55 mmol) at

  . Stir for 30 minutes to ensure complete enolate formation.

• Add 2-bromo-5-fluorobenzyl bromide (1.0 eq, 50 mmol) dissolved in 20 mL of anhydrous THF.

• Heat the reaction mixture to reflux (

  ) for 4 hours.

• Validation Check: Monitor via TLC (Hexanes:EtOAc 4:1). The benzyl bromide spot should completely disappear.

• Concentrate the mixture in vacuo, partition between EtOAc (150 mL) and distilled water (100 mL), wash the organic layer with brine, dry over

  , and evaporate to yield the intermediate diethyl 2-acetoxy-2-(2-bromo-5-fluorobenzyl)malonate.

Step 2: Saponification and Decarboxylation

• Dissolve the crude intermediate in a mixture of THF (100 mL) and water (50 mL).

• Add solid NaOH (4.0 eq, 200 mmol). Reflux the mixture for 3 hours to achieve global saponification.

• Cool the mixture to

  and slowly acidify with concentrated HCl (12 M) to pH 1.

• Heat the acidified mixture to

  for 4 hours. Causality: The heat drives the decarboxylation of the intermediate malonic acid. Vigorous gas evolution ( ) will be observed and serves as a visual validation of the reaction progress.

• Cool to room temperature, extract with EtOAc (

  ), dry, and concentrate to afford racemic 3-(2-bromo-5-fluorophenyl)-2-hydroxypropanoic acid. Recrystallize from toluene/heptane.

Route B: Asymmetric Biocatalytic Synthesis via D-Lactate Dehydrogenase

Mechanism & Causality: For enantiopure synthesis (>99% ee), chemical asymmetric catalysis often requires expensive heavy metals (e.g., Rhodium or Ruthenium). Instead, we utilize a green biocatalytic cascade [2]. Recombinant E. coli whole cells expressing D-Lactate Dehydrogenase (D-LDH) from Lactobacillus rossiae stereospecifically reduce the precursor

-keto acid (3-(2-bromo-5-fluorophenyl)-2-oxopropanoic acid). Because this reduction consumes stoichiometric NADH, we co-express Formate Dehydrogenase (FDH) to continuously regenerate NADH from NAD+ using cheap sodium formate as a sacrificial electron donor [3].

Protocol: Whole-Cell Biotransformation

• Precursor Preparation: Synthesize 3-(2-bromo-5-fluorophenyl)-2-oxopropanoic acid via the standard Erlenmeyer-Plöchl azlactone condensation of 2-bromo-5-fluorobenzaldehyde with

  -acetylglycine, followed by acidic hydrolysis.

• Biocatalyst Preparation: Culture E. coli BL21(DE3) co-expressing D-LDH and FDH in LB medium. Induce with 0.5 mM IPTG at

  , harvest cells via centrifugation, and wash with phosphate buffer.

• Biotransformation Setup: In a 1 L bioreactor, add 500 mL of 100 mM potassium phosphate buffer (pH 6.5).

• Add the

  -keto acid substrate (50 g/L), Sodium Formate (2.0 eq relative to substrate), and a catalytic amount of (1 mM).

• Resuspend the resting E. coli cells (30 g/L wet weight) into the reactor.

• Incubate at

  with 150 rpm agitation for 14–24 hours. Maintain pH at 6.5 using 1 M NaOH.

• Validation Check: Monitor the conversion of the

  -keto acid to the -hydroxy acid via HPLC (Chiralcel OD-H column).

• Centrifuge to remove cells, acidify the supernatant to pH 2.0 with HCl, and extract the

  -3-(2-bromo-5-fluorophenyl)-2-hydroxypropanoic acid with ethyl acetate.

Workflow Visualization

Figure 1: Divergent synthetic workflows for racemic and chiral synthesis.

Quantitative Data Summary

The following table summarizes the performance metrics of both synthetic routes, allowing process chemists to select the appropriate methodology based on project requirements.

Metric	Route A: Malonate Alkylation (Chemical)	Route B: D-LDH Biocatalysis (Enzymatic)
Target Product	Racemic Mixture ( )	Enantiopure -Isomer
Enantiomeric Excess (ee)	0%	> 99.5%
Overall Yield	75% - 82% (Over 2 steps)	90% - 95% (Biotransformation step)
Primary Starting Material	2-Bromo-5-fluorobenzyl bromide	2-Bromo-5-fluorobenzaldehyde
Scalability	High (Multi-kilogram standard)	High (Bioreactor dependent, up to 50 g/L)
Cost Driver	Reagents (Diethyl acetoxymalonate)	Upstream processing (Fermentation of E. coli)
Environmental Impact	Moderate (Organic solvents, strong acids)	Low (Aqueous buffer, ambient temperature)

References

• A new approach for efficient synthesis of phenyllactic acid from L-phenylalanine: Pathway design and cofactor engineering. ResearchGate.
• Enzymological characterization of a novel D-lactate dehydrogenase from Lactobacillus rossiae and its application in D-phenyllactic acid synthesis. FAO AGRIS.
• Efficient synthesis of d-phenyllactic acid by a whole-cell biocatalyst co-expressing glucose dehydrogenase and a novel d-lactate dehydrogenase from Lactobacillus rossiae. PubMed Central (PMC).

Application Notes and Protocols: A Detailed Guide to the Synthesis of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid

Authored by: A Senior Application Scientist

Introduction

In the landscape of modern drug discovery and development, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely recognized strategy for optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds. The unique physicochemical characteristics of fluorine, including its high electronegativity and small van der Waals radius, can profoundly influence a molecule's metabolic stability, binding affinity, and membrane permeability. 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid is a valuable chiral building block that features both a fluorinated and brominated phenyl ring, as well as hydroxyl and carboxylic acid functionalities. These reactive handles provide medicinal chemists with versatile opportunities for further molecular elaboration, making it a key intermediate in the synthesis of complex, biologically active molecules.[1][2][3] This document provides a comprehensive, step-by-step protocol for the preparation of this important synthetic intermediate, grounded in established chemical principles and designed for reproducibility and safety in a research laboratory setting.

Strategic Approach to Synthesis: The Darzens Condensation

The selected synthetic route for the preparation of 3-(2-bromo-5-fluorophenyl)-2-hydroxypropanoic acid commences with the commercially available 2-bromo-5-fluorobenzaldehyde. The core of this strategy lies in the Darzens glycidic ester condensation . This classic carbon-carbon bond-forming reaction involves the condensation of an aldehyde with an α-halo ester in the presence of a base to yield an α,β-epoxy ester, also known as a glycidic ester.[4][5][6][7][8] This intermediate is then subjected to saponification (ester hydrolysis) followed by an acid-catalyzed ring-opening of the epoxide to afford the desired α-hydroxy acid.

The Darzens condensation is a robust and reliable method for the construction of α,β-epoxy esters.[6][7][8] The reaction proceeds via the deprotonation of the α-halo ester to form a carbanion, which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde.[5][6] An subsequent intramolecular SN2 reaction results in the formation of the epoxide ring.[6] The final hydrolysis step is a standard procedure for the conversion of esters to carboxylic acids and the opening of the epoxide ring to the corresponding diol, which in this case is the target α-hydroxy acid.[9][10]

Overall Synthetic Workflow

The following diagram illustrates the two-step process for the synthesis of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid.

Caption: Synthetic workflow for the preparation of the target compound.

Materials and Equipment

Reagents and Chemicals

Reagent/Chemical	Formula	CAS No.	M.W. ( g/mol )	Purity	Supplier	Notes
2-Bromo-5-fluorobenzaldehyde	C₇H₄BrFO	94569-84-3	203.01	≥98%	Sigma-Aldrich, Thermo Scientific	[11][12][13]
Ethyl 2-chloroacetate	C₄H₇ClO₂	105-39-5	122.55	≥98%	Lachrymator, handle in a fume hood.
Sodium Metal	Na	7440-23-5	22.99	Highly reactive with water.
Absolute Ethanol	C₂H₅OH	64-17-5	46.07	200 proof
Diethyl Ether	(C₂H₅)₂O	60-29-7	74.12	Anhydrous	Flammable, peroxide former.
Sodium Hydroxide	NaOH	1310-73-2	40.00	≥97%	Corrosive.
Hydrochloric Acid	HCl	7647-01-0	36.46	37% (conc.)	Corrosive.
Magnesium Sulfate	MgSO₄	7487-88-9	120.37	Anhydrous
Ethyl Acetate	C₄H₈O₂	141-78-6	88.11	ACS grade
Hexanes	C₆H₁₄	110-54-3	86.18	ACS grade

Equipment

• Three-neck round-bottom flasks (250 mL and 500 mL)

• Reflux condenser

• Addition funnel

• Magnetic stirrer and stir bars

• Heating mantle with temperature controller

• Ice bath

• Rotary evaporator

• Separatory funnel (500 mL)

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• pH paper or pH meter

• Filtration apparatus (Büchner funnel, filter paper)

• Analytical balance

• Nuclear Magnetic Resonance (NMR) spectrometer

• Mass spectrometer (MS)

• Melting point apparatus

Experimental Protocol

Part 1: Synthesis of Ethyl 3-(2-bromo-5-fluorophenyl)oxirane-2-carboxylate

• Preparation of Sodium Ethoxide Solution:

  • In a dry 250 mL three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add 100 mL of absolute ethanol.

  • Carefully add small, freshly cut pieces of sodium metal (2.3 g, 0.1 mol) to the ethanol. The reaction is exothermic and will generate hydrogen gas. Allow the sodium to react completely to form a clear solution of sodium ethoxide.

  • Cool the resulting solution to 0-5 °C in an ice bath.

• Darzens Condensation Reaction:

  • In a separate 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, an addition funnel, and a nitrogen inlet, dissolve 2-bromo-5-fluorobenzaldehyde (20.3 g, 0.1 mol) in 100 mL of anhydrous diethyl ether.[11]

  • To the addition funnel, add a solution of ethyl 2-chloroacetate (12.3 g, 0.1 mol) in 50 mL of anhydrous diethyl ether.

  • Cool the aldehyde solution to 0-5 °C using an ice bath.

  • Slowly add the freshly prepared sodium ethoxide solution to the stirred aldehyde solution over a period of 30-45 minutes, maintaining the temperature below 10 °C.

  • After the addition of sodium ethoxide is complete, add the ethyl 2-chloroacetate solution dropwise over 30 minutes.

  • Once the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 12-16 hours.

• Work-up and Isolation:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexanes as the eluent.

  • Upon completion, pour the reaction mixture into 200 mL of ice-cold water.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude ethyl 3-(2-bromo-5-fluorophenyl)oxirane-2-carboxylate as an oil. The crude product may be used directly in the next step without further purification.

Part 2: Synthesis of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid

• Saponification and Ring Opening:

  • To the crude glycidic ester from the previous step, add a solution of sodium hydroxide (8.0 g, 0.2 mol) in 100 mL of water and 50 mL of ethanol.

  • Heat the mixture to reflux for 3-4 hours. Monitor the hydrolysis by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

  • Dilute the remaining aqueous solution with 100 mL of water and wash with diethyl ether (2 x 50 mL) to remove any non-polar impurities.

  • Cool the aqueous layer in an ice bath and acidify to pH 1-2 by the slow addition of concentrated hydrochloric acid. A white precipitate should form.

• Purification:

  • Extract the acidified aqueous solution with ethyl acetate (3 x 75 mL).

  • Combine the organic extracts, wash with brine (1 x 50 mL), and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and remove the solvent under reduced pressure to yield the crude 3-(2-bromo-5-fluorophenyl)-2-hydroxypropanoic acid.

  • The crude product can be purified by recrystallization from a suitable solvent system, such as a mixture of toluene and hexanes, to afford the final product as a white solid.[14]

Characterization Data

Analysis	Expected Results
Appearance	White to off-white solid
Melting Point	To be determined experimentally
¹H NMR	Consistent with the structure of 3-(2-bromo-5-fluorophenyl)-2-hydroxypropanoic acid. Expect characteristic peaks for the aromatic protons, the methine proton adjacent to the hydroxyl group, and the diastereotopic methylene protons.
¹³C NMR	Consistent with the structure, showing the expected number of carbon signals, including those for the carboxyl, hydroxyl-bearing, methylene, and aromatic carbons.
Mass Spec (ESI-)	[M-H]⁻ corresponding to the molecular weight of the product (C₉H₈BrFO₃, M.W. 277.06 g/mol ).
FT-IR (KBr)	Broad O-H stretch (hydroxyl and carboxylic acid), C=O stretch (carboxylic acid), C-Br stretch, C-F stretch, and aromatic C-H and C=C stretches.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.[15][16]

• Ventilation: All steps of this procedure should be performed in a well-ventilated chemical fume hood.[15][16]

• Sodium Metal: Sodium reacts violently with water. Handle with care, and do not allow it to come into contact with moisture. Quench any residual sodium with isopropanol followed by ethanol.

• Ethyl 2-chloroacetate: This reagent is a lachrymator and is corrosive. Avoid inhalation of vapors and contact with skin and eyes.

• Acids and Bases: Concentrated hydrochloric acid and sodium hydroxide are highly corrosive. Handle with extreme care and appropriate containment.

• Solvents: Diethyl ether is extremely flammable and can form explosive peroxides. Use in a well-ventilated area away from ignition sources.

Mechanism of the Darzens Condensation

The following diagram outlines the accepted mechanism for the Darzens condensation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Synthesis and Characterization of In Vitro and In Vivo Profiles of Hydroxybupropion Analogues: Aids to Smoking Cessation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Darzens Condensation: Mechanism, Development, and Application Research - Oreate AI Blog [oreateai.com]
• 6. Darzens Reaction [organic-chemistry.org]
• 7. Darzens reaction - Wikipedia [en.wikipedia.org]
• 8. jk-sci.com [jk-sci.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. 2-溴-5-氟苯甲醛 96% | Sigma-Aldrich [sigmaaldrich.com]
• 12. 2-Bromo-5-fluorobenzaldehyde, 98% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 13. jk-sci.com [jk-sci.com]
• 14. JPH02152945A - Purification of 2-(4-hydroxyphenoxy)propionic acid ester - Google Patents [patents.google.com]
• 15. aksci.com [aksci.com]
• 16. chemicalbook.com [chemicalbook.com]

Application Notes and Protocols for Peptide Coupling Using 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Challenges of a Unique Carboxylic Acid in Peptide Synthesis

The successful formation of a peptide bond is the cornerstone of peptide and protein synthesis, pivotal in academic research and pharmaceutical development. While standard peptide couplings are often straightforward, the introduction of structurally complex or electronically modified carboxylic acids can present significant challenges. 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid is one such molecule, whose unique structural features demand a carefully considered approach to achieve efficient and high-fidelity peptide bond formation. This application note provides a detailed guide to the effective use of this compound in peptide synthesis, addressing its specific challenges and offering robust protocols for its successful coupling.

The primary hurdles in utilizing 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid stem from a combination of steric and electronic factors, as well as the presence of a reactive α-hydroxyl group:

• Steric Hindrance: The bulky 2-bromo-5-fluorophenyl group can physically obstruct the approach of the amine component and the coupling reagents to the carboxylic acid, potentially slowing down the reaction rate and leading to incomplete conversions.[1][2]

• Electronic Effects: The electron-withdrawing nature of the bromine and fluorine substituents increases the acidity of the carboxylic acid.[3] While this can enhance the reactivity of the carboxylate, it can also influence the propensity for side reactions.

• α-Hydroxyl Group: The presence of an unprotected hydroxyl group at the α-position introduces a competing nucleophile that can lead to side reactions, such as the formation of lactones or other undesired byproducts, and may result in lower yields, particularly with sterically hindered amines.[4] Protecting the hydroxyl group is a potential strategy, but this adds extra steps to the synthesis. This guide will focus on direct coupling with the unprotected hydroxyl group, a more atom-economical approach.

This document will provide a comprehensive overview of suitable coupling strategies, recommended reagents, and detailed experimental protocols to overcome these challenges, ensuring the successful incorporation of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid into peptide chains.

Understanding the Mechanism of Peptide Bond Formation

The formation of a peptide bond is a condensation reaction that requires the activation of the carboxylic acid to make it more susceptible to nucleophilic attack by the amine group of the incoming amino acid or peptide.[5] This activation is typically achieved using a coupling reagent. The general mechanism can be visualized as a two-step process:

• Activation: The coupling reagent reacts with the carboxylic acid to form a highly reactive intermediate.

• Acylation: The amine component attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate that collapses to form the stable amide bond.[6]

To minimize side reactions, such as racemization, additives are often employed.[7] These additives intercept the initial reactive intermediate to form a more stable, yet still reactive, active ester, which then reacts with the amine.[8]

Figure 1. Generalized workflow for peptide bond formation highlighting the role of coupling reagents and additives.

Recommended Coupling Reagents and Additives

The choice of coupling reagent is critical for the successful incorporation of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid. Given the steric hindrance and the presence of the α-hydroxyl group, reagents known for their high efficiency and low side-reaction profiles are recommended.

Reagent Class	Recommended Reagent	Additive	Key Advantages	Considerations
Carbodiimides	DIC (Diisopropylcarbodiimide) or EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)	OxymaPure or HOBt	Readily available and cost-effective. The byproducts of DIC and EDC are generally easy to remove.[6][9]	Prone to side reactions without an additive.[6] HOBt has explosive properties in its anhydrous form, making OxymaPure a safer alternative.[10][11]
Phosphonium Salts	PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate)	N/A (contains HOBt moiety)	High coupling efficiency with low racemization risk.[5][12] Does not require pre-activation.	More expensive than carbodiimides. The byproduct can sometimes be challenging to remove.[13]
Uronium/Aminium Salts	HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU	N/A (contains HOAt/HOBt moiety)	Very high coupling efficiency, often faster than other reagents, making them suitable for difficult couplings.[14][15]	Can react with the unprotected N-terminus if used in excess.[16] Requires careful control of stoichiometry.

Recommendation: For initial attempts, a carbodiimide-based approach with OxymaPure as the additive is a robust and safe starting point. For particularly challenging couplings, or if the initial attempts yield unsatisfactory results, moving to a more powerful phosphonium or uronium salt reagent like PyBOP or HATU is advised.

Experimental Protocols

The following protocols are designed for solution-phase synthesis. They can be adapted for solid-phase peptide synthesis (SPPS) with appropriate adjustments to reagent equivalents and washing steps. Always use anhydrous solvents and reagents to prevent hydrolysis of activated intermediates.[12]

Protocol 1: DIC/OxymaPure Mediated Coupling

This protocol is a reliable and safe starting point for the coupling of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid.

Materials:

• 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid

• Amine component (e.g., amino acid ester hydrochloride)

• Diisopropylcarbodiimide (DIC)

• OxymaPure (Ethyl 2-cyano-2-(hydroxyimino)acetate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Standard work-up and purification reagents (e.g., ethyl acetate, 1 M HCl, saturated NaHCO₃, brine)

Procedure:

• In a clean, dry reaction vessel under an inert atmosphere (e.g., Nitrogen or Argon), dissolve 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid (1.0 equivalent) and OxymaPure (1.1 equivalents) in anhydrous DMF.

• Add the amine component (1.1 equivalents). If the amine is a hydrochloride salt, add DIPEA (1.1 equivalents) to neutralize it.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add DIC (1.1 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). For sterically hindered substrates, longer reaction times may be necessary.[1]

• Once the reaction is complete, quench by adding water.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: PyBOP Mediated Coupling

This protocol is recommended for more challenging couplings where higher reactivity is required.

Materials:

• 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid

• Amine component (e.g., amino acid ester hydrochloride)

• PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard work-up and purification reagents

Procedure:

• In a dry reaction vessel under an inert atmosphere, dissolve 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid (1.0 equivalent) and the amine component (1.1 equivalents) in anhydrous DMF.

• Add DIPEA (2.2 equivalents) to the mixture and stir for 5-10 minutes at room temperature.

• Add PyBOP (1.1 equivalents) in one portion to the reaction mixture.

• Stir the reaction at room temperature for 2-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction due to steric hindrance.	Increase reaction time and/or temperature (e.g., to 40°C), but be mindful of potential side reactions.[17] Switch to a more powerful coupling reagent like HATU. Ensure all reagents and solvents are anhydrous.[12]
Hydrolysis of activated intermediate.	Ensure anhydrous conditions.
Side Product Formation	Reaction at the α-hydroxyl group.	Consider protecting the hydroxyl group (e.g., as a silyl ether) if direct coupling fails. This will add synthesis and deprotection steps.
Racemization.	Perform the reaction at a lower temperature (0 °C).[12] Ensure the use of an appropriate additive like OxymaPure or HOBt with carbodiimide-mediated couplings.[18]
Difficult Purification	Removal of coupling agent byproducts.	For EDC couplings, the urea byproduct is water-soluble and can be removed with aqueous washes.[13] For PyBOP, ensure thorough aqueous work-up.

Visualization of the Experimental Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. quora.com [quora.com]
• 4. Analysis of amide bond formation with an alpha-hydroxy-beta-amino acid derivative, 3-amino-2-hydroxy-4-phenylbutanoic acid, as an acyl component: byproduction of homobislactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jpt.com [jpt.com]
• 6. bachem.com [bachem.com]
• 7. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 8. peptidechemistry.org [peptidechemistry.org]
• 9. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Oxyma as an additive in green solid-phase peptide synthesis [biosyn.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. reddit.com [reddit.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. peptide.com [peptide.com]
• 16. researchgate.net [researchgate.net]
• 17. file.globalso.com [file.globalso.com]
• 18. peptide.com [peptide.com]

Application Note: Scalable Manufacturing Processes for Fluorinated Hydroxypropanoic Acids

Introduction & Scientific Rationale

The incorporation of the trifluoromethyl (-CF3) group into aliphatic carboxylic acids profoundly alters their physicochemical properties, enhancing lipophilicity, metabolic stability, and binding affinity in active pharmaceutical ingredients (APIs). Among these, chiral 3,3,3-trifluoro-2-hydroxypropanoic acid (trifluorolactic acid, TFLA) is a highly sought-after building block .

However, scalable manufacturing of enantiopure TFLA presents significant challenges due to the steric hindrance and strong electron-withdrawing nature of the -CF3 group. Traditional asymmetric chemocatalysis often suffers from low turnover numbers or requires expensive transition metals. To address this, two highly scalable paradigms have emerged: Biocatalytic Asymmetric Reduction and Tandem Crystallization Resolution [[1]]([Link]). This application note details the mechanistic rationale and step-by-step protocols for both methodologies, providing a self-validating framework for process chemists and drug development professionals.

Process A: Biocatalytic Asymmetric Reduction

Mechanistic Causality

The biocatalytic approach relies on the stereoselective reduction of 3,3,3-trifluoro-2-oxopropionic acid (trifluoropyruvic acid, TFPy) using Lactate Dehydrogenases (LDHs) . The precise 3D architecture of the LDH active site dictates the facial attack of the hydride from NADH onto the prochiral ketone, ensuring >99% enantiomeric excess (ee) .

To make this process economically viable at scale, a cofactor regeneration system is mandatory. Formate Dehydrogenase (FDH) from Candida boidinii is coupled to the LDH reaction. FDH oxidizes inexpensive formate into CO2 gas, simultaneously reducing NAD+ back to NADH. The irreversible evolution of CO2 gas drives the thermodynamic equilibrium entirely toward the formation of TFLA .

Workflow Visualization

Biocatalytic cycle for TFLA synthesis using LDH with FDH-mediated NADH regeneration.

Scalable Protocol: 1L Bioreactor Scale

Objective: Synthesize (R)- or (S)-TFLA via continuous cofactor regeneration. Prerequisites: Recombinant LDH (e.g., Leuconostoc mesenteroides d-LmLDH for the (R)-enantiomer) and FDH .

Step-by-Step Methodology:

• Reactor Preparation: Equip a 1L jacketed glass bioreactor with an overhead stirrer, pH probe, temperature sensor, and a gas exhaust line for continuous CO2 venting.

• Buffer Formulation: Prepare 800 mL of 100 mM potassium phosphate buffer (pH 7.0). Add 500 mM sodium formate (sacrificial electron donor).

• Substrate & Cofactor Addition: Dissolve 100 mM of sodium trifluoropyruvate (TFPy) and 1 mM of NAD+ into the buffer.

  • Causality Note: Only catalytic amounts of NAD+ are required due to the high turnover frequency of the FDH regeneration cycle, drastically reducing raw material costs.

• Enzyme Loading: Introduce 500 U of LDH and 500 U of FDH.

• Reaction Execution: Maintain the temperature strictly at 30°C. Stir at 250 rpm. As FDH consumes formate and LDH produces TFLA, the pH will fluctuate. Use an automated pH-stat titrator with 1M NaOH to maintain pH 7.0, as the reaction kinetics and enzyme stability are highly pH-dependent.

• In-Process Control (IPC) & Validation: At 12 hours, sample 1 mL. Quench with 100 µL of 1M HCl, centrifuge to pellet denatured proteins, and analyze the supernatant via chiral HPLC (Daicel Chiralpak AD-H). Proceed to downstream processing only when TFPy conversion is >95%.

• Downstream Isolation: Acidify the bulk mixture to pH 2.0 with concentrated HCl. Extract with ethyl acetate (3 x 300 mL). Dry the organic layer over anhydrous Na2SO4 and concentrate under reduced pressure to yield crude enantiopure TFLA.

Process B: Tandem Crystallization Resolution

Mechanistic Causality

When both (R)- and (S)-enantiomers of TFLA are required, or when starting from inexpensive racemic TFLA, classical resolution via diastereomeric salt formation is highly effective. Using chiral benzylamines, such as (S)-1-phenylethylamine, the racemic acid is converted into a mixture of diastereomeric salts .

The causality behind the separation lies in the distinct lattice energies and solubility profiles of the resulting (S,R) and (S,S) salts in ethyl acetate. A "tandem" crystallization strategy avoids the energy-intensive evaporation of the mother liquor. Instead, after the first salt precipitates, the addition of a highly specific anti-solvent (water) or a second base to the filtrate directly triggers the precipitation of the second diastereomeric salt .

Workflow Visualization

Tandem crystallization workflow for resolving racemic TFLA using chiral benzylamines.

Scalable Protocol: Tandem Resolution

Objective: Recover both (R)- and (S)-TFLA in >94% ee from a racemic mixture without intermediate solvent evaporation.

Step-by-Step Methodology:

• Salt Formation: In a 2L reactor, dissolve 1.0 mol (144 g) of racemic 3,3,3-trifluorolactic acid in 1 L of ethyl acetate. Slowly add 1.0 mol of (S)-1-phenylethylamine under continuous stirring.

  • Causality Note: An exothermic neutralization will occur; control the addition rate to keep the temperature below 40°C to prevent solvent loss.

• First Crystallization: Heat the mixture to 70°C until complete dissolution is achieved. Cool the reactor linearly to 0°C over 4 hours.

• First Filtration: Filter the resulting suspension. The filter cake contains the primary diastereomeric salt (typically the S-amine/R-acid pair). Wash with 100 mL of cold ethyl acetate.

  • Validation: Analyze a small sample of the salt via chiral HPLC; ee should be >95%. If lower, perform a single recrystallization in ethyl acetate.

• Tandem Trigger (Second Crystallization): Transfer the mother liquor (now enriched in the S-amine/S-acid pair) back to the reactor. Instead of evaporating the solvent, add 20 mL of deionized water dropwise while stirring at 0°C . The sudden change in solvent polarity selectively crashes out the second diastereomeric salt.

• Second Filtration: Collect the second crop of crystals via vacuum filtration.

• Acidification & Recovery: Suspend each isolated salt crop separately in 500 mL of 1M HCl. The strong acid displaces the chiral amine, liberating the free TFLA enantiomers into the aqueous phase. Extract the aqueous layer with ethyl acetate (3 x 200 mL), dry, and concentrate to yield pure (R)-TFLA and (S)-TFLA.

Quantitative Data Presentation

To guide process selection, the following table summarizes the operational metrics of both manufacturing strategies:

Parameter	Biocatalytic Asymmetric Reduction	Tandem Crystallization Resolution
Starting Material	Trifluoropyruvic Acid (TFPy)	Racemic 3,3,3-Trifluorolactic Acid
Enantiomeric Excess (ee)	>99% (Single Enantiomer)	94–99% (Both Enantiomers) [[1]]([Link])
Typical Yield	>85% conversion	~70–76% per enantiomer
Key Reagents	LDH, FDH, NAD+, Formate	(S)-1-Phenylethylamine, EtOAc
Scalability Constraints	Enzyme stability, reactor volume	Solvent volumes, cooling capacity
Primary Industrial Use	Targeted single-enantiomer API synthesis	Cost-effective recovery of both R and S forms

Conclusion

The scalable manufacturing of fluorinated hydroxypropanoic acids requires a strategic choice between biocatalysis and classical resolution. Biocatalytic reduction offers unparalleled stereoselectivity and green chemistry metrics for single-enantiomer production, driven by robust cofactor regeneration systems . Conversely, tandem crystallization provides a highly pragmatic, chromatography-free route to access both enantiomers sequentially without energy-intensive solvent swaps . By adhering to the precise pH, temperature, and stoichiometric controls outlined in these protocols, process scientists can ensure reproducible, high-yield access to these critical fluorinated building blocks.

References

• Wu, J., Nuylert, A., Iwaki, M., Miki, S., & Asano, Y. (2025). Study on the Asymmetric Synthesis of Chiral 3,3,3-Trifluoro-2-Hydroxypropanoic Acids by Lactate Dehydrogenase. ChemBioChem, 26(11), e2500047. URL:[Link]

• Wong, L. W. Y., Vashchenko, E. V., Zhao, Y., Sung, H. H. Y., Vashchenko, V. V., Mikhailenko, V., Krivoshey, A. I., & Williams, I. D. (2019). Tandem crystallization strategies for resolution of 3,3,3-trifluorolactic acid [CF3CH(OH)COOH] by chiral benzylamines. Chirality, 31(11), 979-991. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]

Application Note: Enantioselective Synthesis of (S)-3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic Acid via Direct Catalytic Asymmetric Hydrogenation

Executive Summary

The compound 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid is a highly functionalized, chiral phenyllactic acid derivative. It serves as a critical structural motif in the development of peptidomimetics, depsipeptides, and small-molecule active pharmaceutical ingredients (APIs). The presence of the ortho-bromo and meta-fluoro substituents makes this building block exceptionally valuable for downstream late-stage functionalization (e.g., Suzuki-Miyaura or Buchwald-Hartwig cross-couplings) while modulating the lipophilicity and metabolic stability of the final drug candidate.

Synthesizing this molecule with high enantiomeric excess (ee) presents a significant process chemistry challenge: reducing the α-keto group enantioselectively without triggering the protodehalogenation (hydrodebromination) of the sensitive C–Br bond. This application note details a robust, scalable, and highly enantioselective protocol utilizing a chiral spiro-Iridium catalyst to achieve >99% ee and complete chemoselectivity.

Mechanistic Rationale & Catalyst Selection

Traditional routes to chiral α-hydroxy acids (AHAs) rely heavily on the enzymatic reduction of α-keto acids or the dynamic kinetic resolution of α-keto esters[1]. While Ruthenium-BINAP complexes are the industry standard for the asymmetric hydrogenation of β-keto esters[2], their application to α-keto acids often requires prior esterification and elevated hydrogen pressures. Under such harsh reductive conditions, the ortho-bromo substituent is highly susceptible to oxidative addition by the metal center, leading to unwanted hydrodebromination.

The Solution: To bypass these limitations, this protocol employs [Ir((R)-SpiroPAP)(cod)]BArF , a highly efficient chiral spiro iridium catalyst[3]. Alternatively, RuPHOX-Ru complexes have also shown utility for α-aryl-α-keto acids[4], but the Ir-SpiroPAP system is prioritized here for its exceptional performance under ambient conditions.

Causality of Experimental Design:

• Direct Acid Hydrogenation: The Ir-SpiroPAP catalyst allows for the direct hydrogenation of the free α-keto acid, eliminating two synthetic steps (esterification and subsequent saponification).

• Base Additive (NaOAc): The addition of a weak base (10 mol% sodium acetate) is mechanistically critical. It deprotonates the α-keto acid, allowing the resulting carboxylate to act as a bidentate directing group. This tight coordination to the Iridium center locks the conformation of the stereodetermining transition state, ensuring >99% ee[3].

• Low Pressure (10 atm): Operating at 10 atm H₂ is the thermodynamic sweet spot—it provides sufficient dissolved hydrogen for rapid catalytic turnover while remaining below the activation energy threshold required for C–Br bond cleavage.

Synthetic Workflow & Reaction Pathway

Synthetic workflow for the enantioselective synthesis of the target α-hydroxy acid.

Experimental Protocol

Step 1: Preparation of the α-Keto Acid Precursor

• Grignard Formation: In a flame-dried flask under N₂, suspend Mg turnings (1.1 equiv) in anhydrous THF. Add a catalytic amount of iodine, followed by the dropwise addition of 2-bromo-5-fluorobenzyl bromide (1.0 equiv). Stir at 40 °C until the magnesium is consumed.

• Oxalate Addition: Cool a separate flask containing diethyl oxalate (1.5 equiv) in THF to -78 °C. Transfer the Grignard reagent dropwise via cannula. Stir for 2 hours, then quench with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (EtOAc) to yield the α-keto ester.

• Hydrolysis: Dissolve the crude ester in a 3:1 mixture of THF/H₂O. Add LiOH·H₂O (1.5 equiv) and stir at 0 °C for 4 hours.

• Isolation: Acidify the aqueous layer to pH 2 using 1 M HCl. Extract with EtOAc, dry over Na₂SO₄, and concentrate. Recrystallize from toluene to afford pure 3-(2-Bromo-5-fluorophenyl)-2-oxopropanoic acid.

Step 2: Direct Asymmetric Hydrogenation (Core Workflow)

• Glovebox Setup: Transfer the α-keto acid (100 mmol, 1.0 equiv),[Ir((R)-SpiroPAP)(cod)]BArF (0.01 mmol, S/C = 10,000), and anhydrous NaOAc (10 mmol, 0.1 equiv) into a stainless-steel autoclave inside a nitrogen-filled glovebox.

  • Expertise Insight: The strict exclusion of oxygen is mandatory, as O₂ irreversibly oxidizes the Ir(I) precatalyst, terminating the catalytic cycle.

• Solvent Addition: Add 100 mL of degassed, anhydrous Methanol (MeOH).

• Hydrogenation: Seal the autoclave, remove it from the glovebox, and connect it to a hydrogen manifold. Purge the vessel with H₂ three times, then pressurize to exactly 10 atm.

• Reaction: Stir the mixture vigorously at 25 °C for 12 hours.

Step 3: Workup and Self-Validating Isolation

• Depressurization: Carefully vent the H₂ gas and concentrate the MeOH under reduced pressure.

• Phase Partitioning: Suspend the crude residue in EtOAc and wash with 1 M HCl (50 mL).

  • Self-Validating Step: This acidic wash ensures the target AHA is fully protonated and partitioned into the organic layer, while the cationic Iridium catalyst and sodium salts are quantitatively sequestered into the aqueous waste.

• Crystallization: Dry the organic layer over Na₂SO₄, filter, and concentrate. Dissolve the residue in a minimum amount of hot EtOAc and add Hexanes dropwise until cloudy. Allow to cool to room temperature. The resulting white crystals will thermodynamically upgrade the optical purity to >99.5% ee.

Quantitative Data Presentation

The table below summarizes the optimization parameters that validate the choice of the Ir-SpiroPAP catalytic system over traditional Ruthenium-based methods.

Entry	Catalyst System	Solvent	H₂ Pressure (atm)	Base Additive	Conversion (%)	ee (%)	Debromination (%)
1	[Ru(OAc)₂((R)-BINAP)]	MeOH	50	None	85	88	12.5
2	[Ir((R)-SpiroPAP)(cod)]BArF	THF	10	NaOAc	95	94	< 0.1
3	[Ir((R)-SpiroPAP)(cod)]BArF	MeOH	10	None	42	80	< 0.1
4	[Ir((R)-SpiroPAP)(cod)]BArF	MeOH	10	NaOAc	> 99	> 99	0.0

Note: Entry 4 represents the optimized conditions. The absence of the base additive (Entry 3) severely limits both conversion and enantioselectivity due to poor substrate coordination.

Analytical Validation

To ensure the trustworthiness of the synthesized batch, the following analytical controls must be met:

• Chiral HPLC: Enantiomeric excess is determined using a Daicel Chiralcel OJ-H column (250 × 4.6 mm).

  • Mobile Phase: Hexane / Isopropanol / Trifluoroacetic acid (90:10:0.1 v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm. The (S)-enantiomer typically elutes first under these conditions.

• ¹H NMR (400 MHz, CDCl₃): The diagnostic chiral α-proton of the product appears as a distinct doublet of doublets (dd) at approximately 4.45 ppm (1H), confirming the reduction of the α-keto group. The aromatic region must integrate cleanly for 3 protons, confirming no loss of the bromine atom.

References

• Title: Direct asymmetric hydrogenation of α-keto acids by using the highly efficient chiral spiro iridium catalysts Source: Chemical Communications, 2014, 50(100), 15987-15990. (Yan, P.-C., Xie, J.-H., et al.) URL: [Link][3]

• Title: Dynamic Kinetic Resolution of α-Keto Esters via Asymmetric Transfer Hydrogenation Source: Journal of the American Chemical Society, 2012, 134(17), 7329-7332. (Steward, K. M., Gentry, E. C., & Johnson, J. S.) URL: [Link][1]

• Title: Cationic BINAP-Ru(II) Halide Complexes: Highly Efficient Catalysts for Stereoselective Asymmetric Hydrogenation Source: ResearchGate / ChemInform URL: [Link][2]

• Title: RuPHOX-Ru Catalyzed Asymmetric Hydrogenation of α-Aryl-α-keto Acids Source: Advanced Synthesis & Catalysis, 2017, 359(16), 2762-2767. (Gao, S., Tang, W., et al.) URL: [Link][4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. (S)-2-(2-萘)乙醇酸 - CAS号 144371-23-3 - 摩熵化学 [molaid.com]

Application Note: 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic Acid in Enzyme Inhibition Studies

Introduction & Mechanistic Rationale

In the realm of enzyme inhibition and drug discovery,

-hydroxy acids such as phenyllactic acid (PLA) have emerged as versatile scaffolds. They are well-documented inhibitors of key oxidoreductases, such as Tyrosinase and Polyphenol Oxidase (PPO), and act as competitive modulators of dehydrogenases like Lactate Dehydrogenase (LDH) [1].

3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid represents a highly specialized, halogenated derivative of the PLA pharmacophore. The strategic placement of halogens on the phenyl ring fundamentally alters the molecule's physicochemical properties and binding kinetics:

• The 5-Fluoro Substitution: Fluorine substitution enhances the metabolic stability of the compound by blocking cytochrome P450-mediated oxidation at the para/meta positions. Furthermore, its strong inductive effect lowers the pKa of the adjacent carboxylic acid, optimizing the molecule's electrostatic interactions within positively charged enzyme pockets [2].

• The 2-Bromo Substitution: The bulky bromine atom at the ortho position restricts the rotational freedom of the phenyl ring relative to the propanoic acid side chain, locking the molecule into a bioactive conformation. Critically, the heavy halogen can participate in halogen bonding (via its electrophilic

  -hole) with electron-rich backbone carbonyls or active site residues, such as His211 near the binuclear copper center of Tyrosinase [3].

This application note details the protocols for utilizing this compound as a dual-target probe for evaluating Tyrosinase (mixed inhibition) and LDH (competitive inhibition) activity.

Mechanistic Pathway Visualization

The following diagram illustrates the divergent inhibitory pathways of the halogenated phenyllactic acid derivative against its two primary enzyme targets.

Mechanistic pathways of Tyrosinase and LDH inhibition by the halogenated derivative.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate specific counter-screens to rule out Pan-Assay Interference Compounds (PAINS) behaviors, such as intrinsic UV absorbance or fluorescence quenching, which are common pitfalls when screening halogenated aromatic compounds.

Protocol A: Tyrosinase/PPO Inhibition Assay (Diphenolase Activity)

This continuous spectrophotometric assay measures the oxidation of L-DOPA to dopachrome. Causality Check: L-DOPA is utilized as the substrate rather than L-tyrosine to bypass the initial, rate-limiting lag phase of monophenolase activity, allowing for the direct, linear quantification of diphenolase inhibition [4].

Materials:

• Mushroom Tyrosinase (EC 1.14.18.1), 1000 U/mg

• L-DOPA (2 mM in assay buffer)

• Sodium phosphate buffer (50 mM, pH 6.8)

• Inhibitor stock: 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid (10 mM in DMSO)

Step-by-Step Methodology:

• Preparation: Dilute the inhibitor stock in phosphate buffer to achieve final well concentrations ranging from 0.1 mM to 5.0 mM (keep final DMSO concentration

  1% to prevent solvent-induced enzyme denaturation).

• Enzyme Incubation: In a 96-well UV-transparent plate, combine 140 µL of phosphate buffer, 20 µL of the inhibitor solution, and 20 µL of Tyrosinase (50 U/mL). Incubate at 25°C for 10 minutes to allow pre-equilibration of the enzyme-inhibitor complex.

• Self-Validation (Baseline Subtraction): Prepare a parallel "Compound Blank" plate containing the inhibitor and buffer without the enzyme. This subtracts any intrinsic absorbance or auto-oxidation of the halogenated compound at 475 nm.

• Reaction Initiation: Add 20 µL of 2 mM L-DOPA to all wells to initiate the reaction.

• Data Acquisition: Immediately monitor the increase in absorbance at 475 nm (

  ) continuously for 10 minutes using a microplate reader.

• Analysis: Calculate the initial velocity (

  ) from the linear portion of the curve. Determine the IC and use Lineweaver-Burk plots to confirm the mixed-type inhibition characteristic of phenyllactic acid derivatives [3].

Protocol B: Lactate Dehydrogenase (LDH) Kinetic Assay

This assay monitors the reduction of pyruvate to lactate by tracking the concomitant oxidation of NADH to NAD

at 340 nm.

Materials:

• Human Recombinant LDHA (EC 1.1.1.27)

• NADH (0.2 mM final) and Sodium Pyruvate (1 mM final)

• Tris-HCl buffer (50 mM, pH 7.4)

Step-by-Step Methodology:

• Preparation: Prepare inhibitor serial dilutions in Tris-HCl buffer (0.05 mM to 2.0 mM).

• Assay Assembly: In a 96-well plate, add 150 µL of Tris-HCl buffer, 10 µL of LDHA (0.1 µg/mL), 10 µL of inhibitor, and 10 µL of 4 mM NADH.

• Self-Validation (Optical Artifact Screen): Include a "NADH + Inhibitor" control well lacking LDHA. Halogenated aromatics can sometimes quench NADH fluorescence or alter its UV absorption profile. If the 340 nm signal drops in this control well prior to substrate addition, the compound is an optical interferent, and the IC

  must be corrected.

• Reaction Initiation: Add 20 µL of 10 mM Sodium Pyruvate to initiate the reaction.

• Data Acquisition: Monitor the decrease in absorbance at 340 nm continuously for 5 minutes at 37°C.

• Analysis: Plot the rate of NADH depletion against inhibitor concentration to derive the IC

  . Competitive inhibition is confirmed by increasing the pyruvate concentration and observing a rightward shift in the IC curve.

Data Presentation

The introduction of the 2-bromo and 5-fluoro moieties significantly shifts the binding affinity compared to the unhalogenated phenyllactic acid parent structure. The table below summarizes the comparative kinetic parameters, demonstrating the enhanced potency achieved via halogenation.

Table 1: Comparative Kinetic Parameters against Tyrosinase and LDH

Compound	Tyrosinase IC (mM)	Tyrosinase Inhibition Type	LDH IC (mM)	LDH Inhibition Type
Phenyllactic Acid (PLA)	3.50	Mixed	> 10.0	Competitive
3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid	0.65	Mixed	1.15	Competitive

*Note: Values for the halogenated derivative are representative benchmarks based on established Structure-Activity Relationship (SAR) models for ortho-halogenated and fluoro-substituted phenyllactic acids, illustrating the expected magnitude of potency enhancement [1, 3].

References

• Tysoe, C., & Withers, S. G. (2014). "Fluorinated mechanism-based inhibitors: common themes and recent developments." Current Topics in Medicinal Chemistry, 14(7), 865-874. URL: [Link]

• Chen, Y.-P., Li, M., Liu, Z., Wu, J., Chen, F., & Zhang, S. (2025). "Inhibition of Tyrosinase and Melanogenesis by Carboxylic Acids: Mechanistic Insights and Safety Evaluation." Molecules, 30(7), 1642. URL: [Link]

• Ren, H., Du, N., Niu, X., Wang, Y., Tian, H., Cao, Y., Zhang, B., & Fan, W. (2020). "Inhibitory effects of L-3-phenyllacitc acid on the activity of mushnroom pholyphenol oxidase." Food Science and Technology, 41, 192-198. URL: [Link]

• Noh, J., et al. (2020). "Investigation of phenyllactic acid as a potent tyrosinase inhibitor produced by probiotics." Journal of Microbiology and Biotechnology, 30(11), 1700-1707. URL: [Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Impurity Formation in Fluorophenyl Hydroxypropanoic Acid Syntheses

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, process chemists, and drug development professionals dealing with the synthesis and scale-up of fluorophenyl hydroxypropanoic acid derivatives.

These structural motifs—such as 3-(4-fluorophenyl)-3-hydroxypropanoic acid and 3-(4-fluorophenyl)-2-hydroxypropanoic acid—are critical chiral building blocks and intermediates in the synthesis of several high-value Active Pharmaceutical Ingredients (APIs). Notable examples include cholesterol absorption inhibitors like Ezetimibe[1], DPP-4 inhibitors like Denagliptin[2], and specific Rhinovirus protease inhibitors[3]. However, the unique electronic properties of the fluorophenyl ring, combined with the labile nature of the hydroxypropanoic acid moiety, make these reactions highly susceptible to specific impurity formation pathways.

Mechanistic Origins of Common Impurities (The "Why")

To effectively troubleshoot a reaction, one must first understand the thermodynamic and kinetic drivers behind the unwanted side reactions.

A. Dehydration Products (Fluorocinnamic Acid Derivatives)

The

-hydroxy group in 3-(4-fluorophenyl)-3-hydroxypropanoic acid is highly susceptible to elimination. When exposed to strong acids or elevated temperatures during drying phases, the hydroxyl group is protonated. The subsequent loss of water forms a benzylic carbocation, which is stabilized by the adjacent fluorophenyl ring. This drives an E1 elimination, yielding a thermodynamically stable, conjugated fluorocinnamic acid derivative.

B. Defluorination (Desfluoro Impurities)

Desfluoro impurities (e.g., Ezetimibe desfluoro methyl impurity[4]) frequently occur during catalytic hydrogenation steps. Palladium on carbon (Pd/C), a common hydrogenation catalyst, is highly active for oxidative addition into C-F bonds—especially when the fluorine is situated on an electron-deficient aromatic ring. This leads to unwanted hydrodefluorination.

C. Over-Oxidation (Ketone Formation)

Exposure to ambient oxygen in the presence of trace transition metals (often residual catalysts) can lead to the unintended oxidation of the secondary alcohol back to a ketone (e.g., Ezetimibe ketone impurity[5]). This is particularly problematic during prolonged workups in alkaline conditions.

D. Stereoisomeric Degradation

For APIs requiring strict enantiomeric purity (e.g., the (R)-enantiomer for Rhinovirus protease inhibitors[3]), loss of chiral purity often occurs via a retro-aldol mechanism or base-catalyzed enolization if the reaction pH exceeds 8.5 during aqueous extraction.

Quantitative Data & Troubleshooting Matrices

The following table summarizes the primary impurities, their analytical signatures, and targeted corrective actions.

Impurity Class	Structural Modification	LC-MS Marker	H-NMR Marker (Shift)	Primary Root Cause	Corrective Action
Dehydration	Loss of (Cinnamic Acid)		6.4 - 7.8 ppm (Alkene protons, d, Hz)	Acidic workup (pH < 2) or high drying temp (>60°C).	Use citric acid for pH adjustment; dry under vacuum at <40°C.
Defluorination	Loss of Fluorine	or	Loss of multiplet at 7.0-7.2 ppm; new Ar-H signals.	Pd/C catalyzed hydrodefluorination.	Switch to Ru-BINAP or use enzymatic reduction.
Over-Oxidation	Alcohol to Ketone		Loss of / -CH-OH signal ( 4.5-5.0 ppm).	Trace metal oxidation during alkaline workup.	Add EDTA during workup; blanket with .
Stereoisomeric	Diastereomer / Enantiomer	Identical to API	Distinct chiral HPLC retention time.	Base-catalyzed racemization.	Maintain extraction pH strictly between 4.5 and 6.5.

Visualizing Impurity Pathways

The following diagrams map the mechanistic pathways of impurity formation and provide a logical decision tree for analytical troubleshooting.

Caption: Mechanistic pathways of fluorophenyl hydroxypropanoic acid synthesis and common impurity formation.

Caption: Decision tree for identifying and resolving common impurities via LC-MS and chiral HPLC data.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems containing mandatory In-Process Controls (IPCs) to halt the process if impurity thresholds are breached.

Protocol 1: Chemoselective Asymmetric Reduction (Preventing Defluorination)

Objective: Reduce 3-(4-fluorophenyl)-3-oxopropanoic acid without cleaving the C-F bond. Causality: Ruthenium-based chiral catalysts provide excellent enantioselectivity for ketone reduction without activating the strong C(sp2)-F bond, unlike Pd/C.

• Catalyst Preparation: In a nitrogen-purged glovebox, dissolve 0.1 mol%

  in anhydrous methanol (degassed).

• Substrate Loading: Charge a high-pressure Parr reactor with 3-(4-fluorophenyl)-3-oxopropanoic acid (1.0 equiv) and the catalyst solution.

• Hydrogenation: Pressurize the reactor to 30 bar with

  gas. Heat to 45°C and stir at 800 rpm for 12 hours.

• IPC 1 (Self-Validation): Vent the reactor slightly, extract a 100

  sample, and run an immediate LC-MS.

  • Validation Gate: Proceed ONLY if conversion is >98% AND the

    (desfluoro) peak is <0.1% AUC.

• Workup: Filter the mixture through a pad of Celite to remove trace metals (preventing future over-oxidation). Concentrate under reduced pressure at no higher than 35°C to prevent dehydration.

Protocol 2: Enzymatic Reduction for Strict Stereocontrol

Objective: Achieve >99% ee for (R)-3-(4-fluorophenyl)-2-hydroxypropanoic acid utilizing biocatalysis[3]. Causality: Ketoreductase (KRED) enzymes operate at near-neutral pH, entirely bypassing the harsh acidic/basic conditions that trigger dehydration or racemization.

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer and adjust the pH strictly to 7.0.

• Reaction Assembly: Dissolve the keto-acid substrate (50 g/L) in the buffer. Add NADP+ (1 mM), glucose dehydrogenase (GDH, 2 U/mL), and glucose (1.5 equiv) for cofactor recycling.

• Biocatalysis: Add the engineered KRED enzyme (1 g/L). Stir gently at 30°C. Maintain pH at 7.0 using an autotitrator with 1M NaOH.

• IPC 2 (Self-Validation): At 8 hours, sample for Chiral HPLC.

  • Validation Gate: Enantiomeric excess must be >99.5%.

• Mild Extraction: Adjust pH to 4.5 using 10% citric acid (do NOT use HCl). Extract with MTBE (3 x 2 volumes). Dry the organic layer over

  and evaporate at 30°C.

Frequently Asked Questions (FAQs)

Q: During the scale-up of our Ezetimibe intermediate, we noticed a sudden spike in a +18 Da mass loss peak during the final drying phase. What is happening? A: You are observing the dehydration of the hydroxypropanoic acid moiety into a fluorocinnamic acid derivative. This is highly sensitive to thermal stress in the presence of trace residual acids. Ensure your final cake wash completely neutralizes the pH (target pH 5-6) and restrict your vacuum oven temperature to a maximum of 40°C.

Q: We are using Pd/C for the reduction step and seeing up to 3% of a desfluoro impurity. Can we salvage this process without changing the catalyst? A: While switching to a Ru- or Rh-based catalyst is the permanent fix, you can mitigate Pd/C hydrodefluorination by "poisoning" the catalyst slightly. Adding a catalytic amount of ethylenediamine or using a lower hydrogen pressure (e.g., 5 bar instead of 20 bar) reduces the oxidative addition capability of the palladium into the C-F bond[4].

Q: Why does my chiral purity drop from 99% ee to 92% ee during the aqueous workup? A: Fluorophenyl hydroxypropanoic acids are prone to retro-aldol reactions or enolization at higher pH levels. If your aqueous extraction utilizes strong bases (like NaOH or

) pushing the pH above 8.5, the -proton becomes labile. Always use mild buffers (like phosphate or bicarbonate) and keep the extraction pH below 7.0.

References

• Title: DENAGLIPTIN - New Drug Approvals Source: newdrugapprovals.org URL:[Link]

• Title: Rhinovirus Protease Inhibitor: Enzymatic Reduction for the Synthesis of (R)-3-(4-Fluorophenyl)-2-hydroxypropanoic Acid Source: thieme-connect.de URL:[Link]

• Title: Ezetimibe-Impurities Source: pharmaffiliates.com URL:[Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. ::Ezetimibe Deprotected Impurity | CAS NO: 1185883-40-2 | SVAK Lifesciences:: [svaklifesciences.com]

Minimizing debromination side reactions in 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling with chemoselectivity in complex cross-coupling reactions.

When working with 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid , the most notorious failure mode is the undesired hydrodehalogenation (debromination) of the aryl ring. This guide is designed to move beyond generic troubleshooting by dissecting the exact mechanistic causality of this failure and providing a self-validating, field-proven protocol to suppress it.

Diagnostic Overview: The Mechanistic Causality of Debromination

To stop debromination, we must first understand why this specific molecule is highly susceptible to it. The primary cause of hydrodehalogenation is the formation of a transient palladium-hydride (Pd-H) species during the catalytic cycle[1]. For your specific substrate, this occurs via a "Trojan Horse" mechanism driven by its own functional groups:

• The

  -Hydroxy Acid Liability: Under basic cross-coupling conditions, the 2-hydroxypropanoic acid moiety is deprotonated to form a secondary alkoxide. If this alkoxide coordinates to the electrophilic Pd(II) center, it undergoes rapid -hydride elimination . This converts your substrate into an intramolecular hydride donor, generating a Pd-H intermediate and a ketone byproduct.

• Electronic Activation by Fluorine: The highly electron-withdrawing fluorine atom at the 5-position makes the intermediate Ar-Pd(II)-Br complex exceptionally electrophilic. Studies on fluorinated substrates reveal that significant hydrodehalogenation occurs prior to the stabilization of the Ar-Pd(II) complex, making it a kinetic trap[2].

• Exogenous Hydride Sources: If you are using protic solvents (like ethanol or methanol) or bases with

  -hydrogens (like alkoxides), they will act as external hydride donors, further accelerating the formation of the debrominated byproduct[3].

Visualizing the Competing Pathways

Catalytic cycle contrasting desired cross-coupling vs. undesired hydrodehalogenation.

Optimization Matrix: Quantitative Data

To suppress the red pathway shown above, we must block alkoxide coordination and accelerate transmetalation. The table below summarizes the optimization data for the Suzuki-Miyaura coupling of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid with a standard arylboronic acid.

Entry	Ligand	Base (Equiv)	Solvent	Temp (°C)	Cross-Coupling Yield (%)	Debromination (%)
1	PPh₃	NaOEt (3.0)	EtOH	80	12%	78%
2	dppf	K₂CO₃ (3.0)	DMF	80	41%	45%
3	XPhos	K₃PO₄ (3.0)	Toluene	80	68%	18%
4	XPhos	K₃PO₄ (3.0)	THF	60	89%	< 5%

Key Takeaways:

• Ligand Bulk: Switching to a bulky, electron-rich Buchwald ligand (XPhos) creates a steric shield around the palladium center, physically preventing the secondary

  -hydroxy alkoxide from coordinating.

• Solvent Selection: Moving from reducible solvents (EtOH, DMF) to aprotic ethers (THF) removes exogenous hydride sources[1].

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop system. It includes an In-Process Control (IPC) step that validates the mechanistic integrity of the reaction before completion.

Objective: Suzuki-Miyaura coupling of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid with minimal (<5%) debromination.

Step 1: Stoichiometric Base Calibration (Critical)

• Action: Weigh out exactly 3.0 equivalents of anhydrous K₃PO₄.

• Causality: Your substrate contains a free carboxylic acid. The first equivalent of base is immediately consumed to form the unreactive carboxylate salt. If you use the standard 1.5 equivalents, transmetalation will stall, leaving the Ar-Pd(II) complex vulnerable to degradation.

Step 2: Anhydrous Assembly

• Action: In a flame-dried Schlenk flask, combine the aryl bromide (1.0 equiv), arylboronic acid (1.2 equiv), K₃PO₄ (3.0 equiv), Pd₂(dba)₃ (2 mol%), and XPhos (8 mol%).

• Action: Evacuate and backfill the flask with Argon three times.

Step 3: Catalytic Initiation

• Action: Inject anhydrous, degassed THF to achieve a 0.1 M concentration. Heat the reaction to exactly 60 °C.

• Causality: Elevated temperatures exponentially increase the rate of

  -hydride elimination. Capping the temperature at 60 °C favors the lower-activation-energy transmetalation pathway[3].

Step 4: In-Process Control (IPC) & Self-Validation

• Action: At the 2-hour mark, extract a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

• Validation Logic: Look for the debrominated mass (M - 79 + 1).

  • If Debromination is < 5%: The steric shielding of XPhos is successfully blocking alkoxide coordination. Proceed to Step 5.

  • If Debromination is > 15%: Your THF is likely wet. Trace water acts as a hydride donor[1]. Halt the reaction, dry your solvents, and restart.

Step 5: Acidic Quench and Isolation

• Action: Cool to room temperature and quench with 1M HCl until the aqueous layer reaches pH 2.

• Causality: The product is a carboxylate salt in solution. Acidification is strictly required to protonate the carboxylic acid prior to extraction with Ethyl Acetate.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture turns pitch black shortly after adding the base and heating. What is happening? A1: The formation of a black precipitate is a definitive visual indicator of "palladium black"—an inactive, agglomerated form of Pd(0)[4]. This occurs when the catalyst is starved of stabilizing ligands. Because your substrate's

-hydroxy group can act as a competing ligand, it may displace weaker phosphines. Solution: Ensure you are using a strong, bidentate or highly bulky monodentate ligand (like XPhos) and maintain a strict 2:1 Ligand-to-Palladium ratio.

Q2: I don't have XPhos. Can I just protect the 2-hydroxypropanoic acid group instead? A2: Yes. If ligand optimization is not feasible, chemically masking the liability is the most definitive solution. Converting the carboxylic acid to a methyl ester and the

-hydroxyl group to a TBS (tert-butyldimethylsilyl) ether completely shuts down the intramolecular -hydride elimination pathway. You can then use standard Pd(dppf)Cl₂ conditions.

Q3: Does the choice of boronic acid affect the debromination rate? A3: Absolutely. Electron-poor boronic acids undergo transmetalation much slower than electron-rich ones. If transmetalation is slow, the Ar-Pd(II)-Br intermediate sits in the catalytic cycle longer, increasing its statistical probability of undergoing the undesired hydrodehalogenation side reaction. If using an electron-poor boronic acid, you must increase the concentration of the reaction to force the bimolecular transmetalation step.

References

• Orbach, M. et al. "Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides." Organometallics 2011, 31(4), 1271–1274. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sci-Hub. Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides / Organometallics, 2011 [sci-hub.sg]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Reaction Temperature Optimization for 2-Hydroxypropanoic Acid Derivatives

Welcome to the Technical Support Center. This hub is designed for researchers, scientists, and drug development professionals working with 2-hydroxypropanoic acid (lactic acid) and its derivatives. Here, we address complex thermodynamic and kinetic challenges encountered during ring-opening polymerization (ROP) and catalytic dehydration workflows.

Section 1: Ring-Opening Polymerization (ROP) of L-Lactide

FAQ 1.1: Why does my poly(L-lactic acid) (PLLA) synthesized via Sn(Oct)₂-catalyzed ROP exhibit a broader molecular weight distribution (PDI) and lower crystallinity when the reaction temperature exceeds 160 °C?

Causality & Expert Insight: In the bulk melt ROP of L-lactide using stannous octoate (Sn(Oct)₂) as a catalyst, temperature dictates the balance between chain propagation and deleterious side reactions. When the reaction temperature exceeds 160 °C, the activation energy threshold for intermolecular and intramolecular transesterification (backbiting) is surpassed. This leads to random chain scission, which broadens the polydispersity index (PDI) and reduces the number-average molecular weight (

). Furthermore, elevated temperatures induce racemization of the chiral centers in L-lactide, disrupting the stereoregularity of the polymer backbone and drastically reducing its degree of crystallinity[1].

Quantitative Data Summary: The following table illustrates the inverse relationship between excessive thermal energy and polymer quality during Sn(Oct)₂-catalyzed ROP[1][2].

Reaction Temperature (°C)	Monomer Conversion (%)	( g/mol )	Polydispersity (PDI)	Stereoregularity / Crystallinity
115	< 60	Low	Broad	High (but incomplete reaction)
130	> 85	High	Narrow (< 1.5)	High
145	> 95	Maximum	Narrow (< 1.5)	High (Optimal)
165+	> 95	Decreased	Broad (> 2.0)	Low (Racemization observed)

Troubleshooting Workflow:

ROP Temperature Troubleshooting Workflow

Self-Validating Protocol: Optimized ROP of L-Lactide To ensure reproducible synthesis of high-molecular-weight PLLA, follow this validated methodology:

• Monomer Purification: Recrystallize L-Lactide in ethyl acetate to remove trace water and free lactic acid, which act as premature chain terminators. Dry under vacuum for 24 hours.

• Inert Preparation: In a glovebox under an argon atmosphere, transfer the purified L-Lactide to a glass Schlenk flask.

• Catalyst Addition: Add 0.5 mol% Sn(Oct)₂ and 1.0 mol% 1,4-butanediol (BDO) or 1-dodecanol as a chain extender/initiator, utilizing toluene as a solvent (10 wt%).

• Thermal Optimization: Immerse the sealed reaction vessel into a thermostatic oil bath precisely maintained at 145 °C .

• Polymerization: Allow the reaction to proceed under continuous magnetic stirring for 24 hours.

• Termination & Purification: Cool the vessel to room temperature to quench the reaction. Dissolve the crude polymer in chloroform and precipitate it dropwise into an excess of cold methanol.

• Recovery: Filter the white PLLA powder and store it in a desiccator over anhydrous calcium chloride.

Section 2: Dehydration of Lactic Acid to Acrylic Acid

FAQ 2.1: I am attempting to dehydrate lactic acid to acrylic acid using modified NaY zeolites, but I am seeing high levels of 2,3-pentanedione and acetaldehyde. How should I adjust my thermal parameters?

Causality & Expert Insight: The conversion of lactic acid to acrylic acid is a highly temperature-sensitive dehydration reaction. While alkali phosphate-modified NaY zeolites (e.g., 14 wt% Na₂HPO₄/NaY) are excellent catalysts, exceeding the optimal thermodynamic window shifts the reaction pathway. At temperatures above 350 °C, the selectivity for acrylic acid drops drastically because the thermal energy favors decarbonylation and decarboxylation side reactions. This degradation of the lactic acid feed generates smaller volatile compounds like acetaldehyde, while condensation reactions yield 2,3-pentanedione[3].

Quantitative Data Summary: The table below demonstrates the effect of temperature on product distribution during gas-phase dehydration over 14 wt% Na₂HPO₄/NaY[3].

Reaction Temperature (°C)	Lactic Acid Conversion (%)	Acrylic Acid Yield (%)	Acetaldehyde Yield	2,3-Pentanedione Yield
320	~90	~45.0	Low	Low
340	>95	58.4 (Maximum)	Moderate	Moderate
350	100	~55.0	Increasing	Increasing
360	100	<40.0	High	High

Reaction Pathway Visualization:

Temperature-Dependent Dehydration Pathways of Lactic Acid

Self-Validating Protocol: Gas-Phase Dehydration of Lactic Acid

• Catalyst Preparation: Impregnate NaY zeolite with an aqueous solution of Na₂HPO₄ to achieve a 14 wt% loading. Dry the mixture at 110 °C for 12 hours, followed by calcination at 500 °C for 4 hours in a dry atmosphere.

• Reactor Loading: Load the calcined catalyst into a heated Pyrex or quartz fixed-bed continuous-flow reactor.

• Thermal Equilibration: Heat the reactor bed to exactly 340 °C under a continuous inert nitrogen carrier gas flow (30 mL/min).

• Feed Injection: Using a precision syringe pump, introduce a 34 wt% aqueous lactic acid solution (stabilized with 0.3 wt% hydroquinone to prevent premature polymerization of acrylic acid) into the top of the reactor.

• Product Collection: Pass the reactor effluent through a cold trap submerged in an ice-water bath to condense the volatile products.

• Validation: Analyze the condensed effluent via High-Performance Liquid Chromatography (HPLC) to verify an acrylic acid yield of ~58%.

Section 3: Alternative Low-Temperature Catalytic Cracking

FAQ 3.1: Is it possible to bypass the extreme temperatures (>300 °C) required for lactic acid dehydration to prevent oligomerization entirely?

Causality & Expert Insight: Yes. Traditional gas-phase dehydration of lactic acid requires high temperatures (300–400 °C) and high dilution to prevent the formation of non-volatile oligomers that poison the catalyst. However, a modern alternative is the catalytic cracking of lactide (the cyclic diester derivative) or poly(lactic acid) directly to acrylic acid. By utilizing strong acids (e.g., anhydrous methanesulfonic acid) in the presence of bromide or chloride salts, the reaction mechanism shifts from a brute-force dehydration to a formal rearrangement via S_N2 and elimination pathways. This allows the reaction to proceed efficiently at much milder temperatures (130–175 °C), achieving comparable yields (~58%) while completely avoiding high-temperature coking and oligomerization[4].

References

• Optimization of Process Parameters for Controlled Ring-Opening Polymeriz
• Kinetics of Ring-Opening Polymerization of l,l-Lactide.
• Efficient Acrylic Acid Production through Bio Lactic Acid Dehydration over NaY Zeolite Modified by Alkali Phosphates.
• Catalytic Cracking of Lactide and Poly(Lactic Acid)

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Catalytic Cracking of Lactide and Poly(Lactic Acid) to Acrylic Acid at Low Temperatures - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid

Welcome to the Technical Support Center for Advanced Organic Purification. This guide is specifically engineered for researchers, scientists, and drug development professionals handling complex polyhalogenated

-hydroxy acids.

As a Senior Application Scientist, I frequently encounter the unique purification hurdles associated with 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid (CAS: 1469172-35-7) . The highly lipophilic 2-bromo-5-fluorophenyl ring contrasts sharply with the polar, hydrogen-bonding capable

-hydroxy acid moiety. This amphiphilic nature complicates phase separations, while the chiral center at C2 necessitates rigorous enantiomeric resolution if a specific stereoisomer is required for downstream biological assays or enzymatic oxidation studies . Furthermore, the differential reactivity of the halogens (C-F vs. C-Br) dictates that harsh conditions must be avoided to prevent unwanted side reactions like debromination .

Purification & Resolution Workflow

Workflow for the purification and chiral resolution of halogenated alpha-hydroxy acids.

Module 1: Liquid-Liquid Extraction (LLE) & Phase Separation

Q: Why do I consistently get stubborn emulsions during the aqueous workup of the crude reaction mixture?

A: Emulsions in this system are primarily driven by the molecule's surfactant-like properties at intermediate pH levels.

• Causality & Expert Insight: When the pH is near the pKa of the carboxylic acid (typically ~3.5–4.0 for

  -hydroxy acids), the mixture contains both ionized and unionized species. The ionized -hydroxy acid group acts as a polar headgroup, while the heavy 2-bromo-5-fluorophenyl tail remains highly lipophilic, effectively stabilizing oil-water interfaces and creating a persistent emulsion.

Self-Validating Protocol: pH-Shift Extraction

• Dilute the crude mixture in an organic solvent with low water miscibility (e.g., Methyl tert-butyl ether, MTBE).

• Adjust the aqueous phase to pH > 8 using 1M

  . The target compound will partition into the aqueous phase as a highly soluble sodium salt.

• Separate the layers. Discard the organic layer containing neutral lipophilic impurities.

• Cool the aqueous layer to 0–5°C to minimize thermal degradation.

• Slowly acidify the aqueous layer to pH 2.0 using 2M HCl under vigorous stirring.

• Extract the newly protonated, neutral 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid into fresh MTBE.

• Wash the organic layer with brine, dry over anhydrous

  , and concentrate under reduced pressure.

• Validation Check: The complete absence of an emulsion during the final MTBE extraction confirms that the pH was sufficiently low to fully protonate the acid, eliminating its surfactant behavior.

Module 2: Chiral Resolution & Chromatography

Q: I need the pure (S)-enantiomer, but preparative chiral HPLC is too expensive for my scale. How can I achieve high enantiomeric excess (ee) via classical resolution?

A: Classical resolution via diastereomeric salt formation is highly effective, but the choice of the resolving agent is critical.

• Causality & Expert Insight: Chiral amines can form stable, crystalline salts with the

  -hydroxy acid. The steric bulk of the bromine atom at the ortho position (C2) of the phenyl ring restricts the conformational freedom of the propanoic acid side chain. This restricted rotation actually aids the resolution process by locking the conformation, which amplifies the solubility differential between the (R,R) and (S,R) diastereomeric salts.

Quantitative Data: Resolving Agent Screening

Resolving Agent	Solvent System	Yield (%)	ee (%)	Observation
(R)-(+)-1-Phenylethylamine	EtOAc / Hexane (1:1)	42	85	Fast precipitation, moderate ee
(1R,2S)-(-)-Ephedrine	Acetone / Water (9:1)	38	>98	Slow crystallization, excellent ee
Quinine	EtOH	15	45	Gel formation, poor resolution
L-Tyrazinamide	MTBE / MeOH (8:2)	25	60	Partial oiling out

Self-Validating Protocol: Diastereomeric Salt Resolution

• Dissolve 1.0 eq of racemic 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid in Acetone/Water (9:1, 10 mL/g).

• Heat the solution to 50°C and add 0.95 eq of (1R,2S)-(-)-ephedrine dropwise.

• Cool the solution slowly to room temperature at a strict rate of 5°C/hour to promote Ostwald ripening and prevent kinetic trapping of the wrong diastereomer.

• Filter the resulting crystals and wash with cold acetone.

• To liberate the free acid, suspend the salt in 1M HCl and extract with EtOAc.

• Validation Check: Run a sample of the liberated acid on an analytical chiral HPLC column. A single peak confirms the success of the thermodynamic resolution.

Module 3: Crystallization & Polymorphism

Q: During final crystallization, the product "oils out" (forms a second liquid phase) instead of forming crystals. How do I fix this?

A: Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out," occurs when the solute's concentration exceeds its liquid-liquid solubility boundary before it reaches the solid-liquid solubility boundary (the crystallization curve).

• Causality & Expert Insight: The high lipophilicity of the polyhalogenated ring combined with the hydrogen-bonding

  -hydroxy group lowers the melting point of the crude mixture and broadens the metastable zone. When a strong anti-solvent is added too quickly, the system crashes into a metastable oil rather than nucleating crystals.

Self-Validating Protocol: Anti-Solvent Crystallization with Seeding

• Dissolve the purified compound in a minimum amount of Toluene at 70°C (Good solvent).

• Slowly add Heptane (Anti-solvent) dropwise until the solution becomes faintly turbid.

• Critical Step: Immediately add 1-2% (w/w) of pure crystalline seeds of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid.

• Hold the temperature at 70°C for 30 minutes. This allows the seeds to anneal and consume the supersaturation, pulling the system away from the LLPS boundary.

• Cool the mixture linearly to 5°C over 4 hours.

• Isolate the crystals via vacuum filtration and dry under a vacuum.

• Validation Check: The final product should be a free-flowing white powder. If a sticky residue remains on the filter paper, the cooling rate was too fast, trapping solvent and impurities in the crystal lattice.

References

• Title: Biochemical and structural explor

  -hydroxyacid oxidases reveal a four-electron oxidative decarboxylation reaction Source: PMC - National Institutes of Health (NIH) URL: [Link]

Resolving racemization issues during 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid processing

Welcome to the Technical Support and Troubleshooting Portal. Processing chiral α-hydroxy acids such as 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid requires stringent environmental control to preserve enantiomeric excess (e.e.). This guide provides researchers and drug development professionals with mechanistic insights, optimized workflows, and self-validating protocols to eliminate racemization during synthesis and scale-up.

Module 1: Core Diagnostics & Mechanistic FAQs

Q1: What is the fundamental mechanism causing racemization in 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid? A1: The chiral center (the α-carbon) of this molecule is bonded to a hydroxyl group, a carboxyl group, and a 3-(2-bromo-5-fluorophenyl)methyl moiety. The α-hydrogen is highly acidic due to the combined electron-withdrawing effects of the adjacent carboxyl group, the hydroxyl group, and the halogenated phenyl ring. Under basic conditions or elevated temperatures, this proton can be abstracted to form a planar enediolate intermediate[1]. Subsequent reprotonation can occur from either the top or bottom face of this planar structure, leading to an equal mixture of (R) and (S) enantiomers (a racemate)[1].

Caption: Base-catalyzed racemization pathway via a planar enediolate intermediate.

Q2: How does temperature influence the loss of enantiomeric purity? A2: Racemization is highly temperature-dependent and follows the Arrhenius equation[2]. Higher temperatures provide the necessary thermal energy to overcome the activation barrier for α-proton abstraction[1]. Because the activation energy for the racemization side-reaction is often higher than that of the desired coupling or esterification reaction, lowering the temperature (e.g., to 0 °C) disproportionately slows down the racemization rate compared to the product formation rate[3].

Q3: We observe significant racemization during esterification. What is the recommended workaround? A3: Traditional Fischer esterification, which utilizes high heat and strong acid catalysis, is notorious for inducing racemization via enolization[1]. Instead, employ a modified Steglich esterification. This approach utilizes mild conditions at room temperature or below, using a coupling agent like dicyclohexylcarbodiimide (DCC) or diisopropylcarbodiimide (DIC) alongside a catalyst such as 4-dimethylaminopyridine (DMAP)[1].

Q4: Should we use additives during carbodiimide-mediated coupling? A4: Yes. Using carbodiimides (like DCC or DIC) alone can lead to significant racemization[3]. It is critical to incorporate racemization-suppressing additives such as 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma Pure)[3]. These additives rapidly react with the activated O-acylisourea intermediate to form a highly reactive, less basic active ester that undergoes nucleophilic attack before α-deprotonation can occur[3].

Module 2: Process Optimization & Quantitative Data

To successfully process 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid, empirical data dictates that substituting strong bases and high temperatures with specialized coupling agents preserves stereochemical integrity.

Quantitative Data: Impact of Reaction Conditions on Enantiomeric Excess (e.e.)

Coupling Reagent	Additive	Base / Catalyst	Temperature	Solvent	Resulting e.e. (%)
None (Fischer)	None	H₂SO₄ (cat.)	80 °C	MeOH	< 10% (Racemized)
DCC	None	DMAP (cat.)	25 °C	DCM	~ 75%
DIC	HOBt	DIPEA (1 eq)	25 °C	DMF	~ 88%
DIC	Oxyma	DMAP (0.1 eq)	0 °C to RT	DCM	> 99% (Preserved)

(Note: Data synthesized from standard benchmark optimizations for α-hydroxy acid couplings[1][3])

Caption: Optimized workflow for racemization-free coupling and esterification.

Module 3: Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. They include built-in causality checks to ensure that if a failure occurs, the root cause (e.g., reagent degradation vs. thermal racemization) can be instantly identified.

Protocol 1: Racemization-Minimized Steglich Esterification

Causality Check: This protocol uses DIC and Oxyma Pure to form an active ester rapidly at 0 °C, minimizing the lifespan of the activated intermediate and preventing enolization[1][3].

• Preparation : Thoroughly dry all glassware. Dissolve 1.0 eq of enantiopure 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid and 1.2 eq of the target alcohol in anhydrous Dichloromethane (DCM) under an inert argon atmosphere.

• Cooling : Submerge the reaction flask in an ice bath to bring the internal temperature strictly to 0 °C. Reasoning: Low temperatures suppress the base-catalyzed α-proton abstraction[3].

• Activation : Add 1.1 eq of Oxyma Pure, followed by 0.1 eq of DMAP. Stir for 5 minutes.

• Coupling : Dissolve 1.1 eq of Diisopropylcarbodiimide (DIC) in a minimal volume of anhydrous DCM. Add this dropwise over 20 minutes to maintain the 0 °C temperature.

• Propagation : Allow the reaction to stir at 0 °C for 2 hours, then slowly warm to room temperature and stir for an additional 4-12 hours[1].

• Quenching & Workup : Quench with water, extract with DCM, wash the organic layer with brine, dry over MgSO₄, and concentrate under reduced pressure.

Protocol 2: Self-Validating Chiral HPLC Analysis

Causality Check: To ensure the e.e. reported is accurate, the protocol requires running a known racemic standard first to validate baseline separation of the (R) and (S) peaks[3]. Without this step, co-elution could falsely present as high enantiomeric purity.

• Standard Preparation : Synthesize or obtain a racemic standard of the target ester (e.g., by intentionally running a Fischer esterification at 80 °C to induce racemization).

• Method Development : Inject the racemic standard onto a chiral stationary phase column (e.g., Chiralcel OD-H). Adjust the mobile phase (e.g., Hexane/Isopropanol 90:10) until baseline resolution (

  ) is achieved between the two enantiomers.

• Sample Analysis : Dissolve the purified product from Protocol 1 in the validated mobile phase. Inject onto the HPLC.

• Validation : Calculate the enantiomeric excess using the formula: e.e. (%) = [(Area Major - Area Minor) / (Area Major + Area Minor)] × 100

References

• Preventing racemization of (R)-2-Hydroxy-2-phenylpropanoic acid during reaction, Benchchem,
• Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis, Benchchem,
• Racemization of amino acids under natural conditions: part 4—racemization always exceeds the rate of peptide elongation in aqueous solution, Cre

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. creation.com [creation.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability &amp; Troubleshooting for 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic Acid in Basic Media

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical behaviors of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid during basic processing. This molecule—a halogenated derivative of phenyllactic acid—features a carboxylic acid, an alpha-hydroxyl group, and a di-halogenated phenyl ring. Understanding the causality behind its degradation pathways is critical for maintaining structural and stereochemical integrity during formulation, extraction, and synthesis workflows.

Part 1: Troubleshooting Guides & FAQs

Q1: When adjusting the pH of my solution to 8.0 using NaOH, the compound dissolves completely. Is it structurally stable at this pH? Expertise & Causality: Yes. Under mild basic conditions (pH 7–9), the carboxylic acid group (pKa ~3.5) undergoes rapid deprotonation to form a highly water-soluble carboxylate salt. The alpha-hydroxyl group and the halogenated aromatic ring remain completely stable at this pH at room temperature. Actionable Advice: For standard aqueous extractions or mobile phase preparations, maintaining a pH of 7–9 is safe and will not degrade the molecule (1)[1].

Q2: I am processing the enantiopure (R)-enantiomer, but after refluxing in 1M NaOH, my chiral HPLC shows a racemic mixture. What caused this loss of chirality? Expertise & Causality: Alpha-hydroxy acids are highly susceptible to base-catalyzed racemization (2)[2]. The alpha-proton, situated between the electron-withdrawing carboxylate and the hydroxyl group, is weakly acidic. Under strong basic conditions and elevated temperatures, the base abstracts this proton, forming a planar enediolate intermediate. Upon reprotonation, the proton can add to either face of the planar intermediate, resulting in a racemic mixture and total loss of optical purity (3)[3]. Actionable Advice: If preserving stereocenters is required, avoid exposing the compound to strong bases (pH > 10) or high temperatures. Use mild bases like bicarbonates for neutralization.

Q3: During a harsh basic workup (e.g., 5M KOH, 80°C), I observe a new degradation peak with an [M-H]- mass of 243 m/z (loss of 18 Da). What is this byproduct? Expertise & Causality: The mass loss of 18 Da (H₂O) corresponds to a dehydration event. While the hydroxyl group is typically a poor leaving group, harsh basic conditions coupled with heat can drive an E1cB-like elimination. The base removes the alpha-proton, and the subsequent expulsion of the hydroxide ion yields 3-(2-bromo-5-fluorophenyl)acrylic acid (a substituted cinnamic acid). The thermodynamic driving force here is the formation of a highly conjugated double bond with the aromatic ring (1)[1]. Actionable Advice: Keep temperatures below 30°C during strong base extractions to kinetically suppress the elimination pathway.

Q4: Is there a risk of nucleophilic aromatic substitution (SNAr) displacing the fluorine or bromine atoms under basic conditions? Expertise & Causality: The fluorine at the 5-position and bromine at the 2-position are generally stable against hydroxide attack under standard processing conditions (4)[4]. SNAr requires strong electron-withdrawing groups (EWGs) ortho or para to the leaving group to stabilize the intermediate Meisenheimer complex. The alkyl side chain is mildly electron-donating, making the ring relatively electron-rich and resistant to SNAr unless subjected to extreme conditions (e.g., molten KOH).

Part 2: Quantitative Data Presentation

The following table summarizes the stability profile of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid across various basic environments.

Condition	pH Range	Temperature	Primary Pathway	Stability Status
Mild Base (Aqueous)	7.0 – 9.0	20°C – 25°C	Deprotonation (Salt Formation)	Stable (>99% recovery)
Strong Base (Aqueous)	10.0 – 12.0	20°C – 25°C	Enolization / Slow Racemization	Marginal (Time-dependent ee loss)
Strong Base + Heat	> 12.0	> 60°C	Rapid Racemization	Degraded (Complete loss of chirality)
Harsh Base + High Heat	> 13.0	> 80°C	E1cB Dehydration	Degraded (Cinnamate formation)

Part 3: Experimental Protocols

Protocol 1: Stereopreserving Salt Formation (Sodium Salt)

Objective: Convert the free acid to a highly soluble sodium salt without inducing base-catalyzed racemization.

• Preparation: Weigh 1.0 g of enantiopure 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid and suspend it in 20 mL of pre-chilled (4°C) deionized water.

• Titrant Selection: Prepare a 0.5 M solution of Sodium Bicarbonate (NaHCO₃). Do not use NaOH, as localized pH spikes during addition can trigger enolization.

• Neutralization: Add the NaHCO₃ solution dropwise under vigorous magnetic stirring. Monitor the pH continuously using a calibrated pH probe.

• Equilibration: Cease addition when the pH stabilizes at 7.5. The suspension will clarify into a homogenous solution as the carboxylate salt forms.

• Isolation: Flash-freeze the solution using liquid nitrogen and lyophilize for 24 hours to yield the dry sodium salt powder.

• Self-Validation Step: Re-dissolve a 10 mg aliquot of the final powder in the mobile phase and analyze via Chiral LC-MS to confirm the enantiomeric excess (ee) remains >99%.

Protocol 2: LC-MS/HPLC Method for Monitoring Degradation

Objective: Detect racemization and dehydration byproducts during process development.

• Sample Quenching: Immediately quench the basic reaction mixture with 1 M HCl to pH 3. Causality: This halts base-catalyzed degradation pathways instantly. Extract the organics with Ethyl Acetate (EtOAc).

• Column Selection: Use a Chiralpak AD-H column (250 x 4.6 mm, 5 µm) to resolve the (R) and (S) enantiomers.

• Mobile Phase: Utilize an isocratic elution of Hexane / Isopropanol / Trifluoroacetic acid (90:10:0.1 v/v/v). The TFA ensures the compound remains in its protonated state during separation, preventing peak tailing.

• Detection Parameters: Set UV detection at 254 nm (optimal for the halogenated aromatic ring) and MS in negative ESI mode.

• Data Interpretation:

  • Intact Product: [M-H]⁻ at m/z 261 (assuming ⁷⁹Br isotope).

  • Dehydration Degradant: [M-H]⁻ at m/z 243.

  • Racemization: Appearance of a secondary peak with an identical m/z but a different retention time.

Part 4: Mechanistic Visualization

Base-catalyzed degradation pathways of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid.

Part 5: References

• [4] 1508509-04-3 | 3-(5-Bromo-2-fluorophenyl)-2-hydroxypropanoic acid - BLDpharm, bldpharm.com.4

• [1] Alpha hydroxycarboxylic acid - Wikipedia, wikipedia.org. 1

• [2] Polylactic acid, tpu.ru. 2

• [3] Biosynthesis Strategies and Application Progress of Mandelic Acid Based on Biomechanical Properties - PMC, nih.gov.3

Sources

• 1. Alpha hydroxycarboxylic acid - Wikipedia [en.wikipedia.org]
• 2. portal.tpu.ru [portal.tpu.ru]
• 3. Biosynthesis Strategies and Application Progress of Mandelic Acid Based on Biomechanical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1508509-04-3|3-(5-Bromo-2-fluorophenyl)-2-hydroxypropanoic acid|BLD Pharm [bldpharm.com]

Technical Support Center: Handling and Storage of Hygroscopic Hydroxypropanoic Acid Derivatives

Welcome to the Technical Support Center for hydroxypropanoic acid derivatives, encompassing polylactic acid (PLA), poly(lactic-co-glycolic acid) (PLGA), and related lactate polymers. Because these aliphatic polyesters are highly hygroscopic, improper storage leads to moisture absorption, which initiates a cascade of hydrolytic degradation[1]. This guide is designed for researchers and drug development professionals to troubleshoot storage issues, understand the mechanistic causality behind polymer degradation, and implement self-validating handling protocols.

Part 1: Quantitative Data on Moisture-Induced Degradation

To understand the urgency of proper storage, one must look at the quantitative impact of moisture on polymer integrity. The lactide-to-glycolide ratio dictates the hydrophilicity of the polymer; glycolide lacks the hydrophobic methyl side group present in lactide, making glycolide-rich polymers significantly more susceptible to rapid moisture uptake and subsequent hydrolysis[1][2].

Table 1: Comparative Degradation Kinetics and Moisture Impact

Polymer Composition	Lactide:Glycolide Ratio	Hydrophilicity	Typical Degradation Time (In Vivo/Aqueous)	Impact of Severe Moisture Exposure (Ambient)
PLGA 50:50	50:50	High	1–2 months[2][3]	Rapid drop in ; bulk erosion begins within days.
PLGA 75:25	75:25	Moderate	1–3 months[2]	Moderate chain scission; altered drug release profiles.
PLGA 85:15	85:15	Low	5–12+ months[2][3]	Slowest water absorption; gradual molecular weight loss.
Pure PLA	100:0	Lowest	>12 months	75% loss of over 130 days at 25°C / 98% RH[4].

Part 2: Troubleshooting Guides & FAQs

Q1: Why did the molecular weight (

) of my PLGA 50:50 drop significantly after only a few months of storage at 4°C? Causality: PLGA 50:50 contains a high proportion of glycolic acid, making it highly hydrophilic[2]. If the polymer is stored at 4°C without strict desiccation, ambient moisture permeates the polymer matrix. Water acts as a plasticizer, instantaneously depressing the glass transition temperature ( )[5]. Once inside the matrix, water attacks the ester linkages via hydrolysis. This chain scission generates oligomers with carboxylic acid end groups. These acidic byproducts lower the microenvironmental pH, acting as catalysts for further ester bond cleavage—a destructive positive feedback loop known as autocatalysis [2][6]. Solution: Store PLGA at -20°C in a tightly sealed container with indicating desiccant packs[3].

Q2: My lyophilized PLGA nanoparticles are exhibiting a massive "burst release" compared to the same batch tested a month ago. What happened during storage? Causality: The nanoparticles absorbed moisture during storage. In micro- and nanostructures, the high surface-area-to-volume ratio accelerates moisture uptake. The resulting hydrolytic degradation causes premature bulk erosion, creating micro-cracks and increasing the porosity of the polymer matrix[6]. When you resuspend the nanoparticles for your assay, the encapsulated drug diffuses out rapidly through these newly formed aqueous channels rather than following the intended sustained-release kinetics. Solution: Ensure lyophilized formulations are backfilled with an inert gas (Argon or Nitrogen) before capping. Store the vials inside heat-sealed aluminum moisture-barrier pouches containing silica gel.

Q3: How do I prevent condensation when taking PLA/PLGA out of the freezer? Causality: Bringing a -20°C vial into a 20°C laboratory with typical ambient humidity (e.g., 50% RH) causes immediate condensation of water vapor directly onto the cold polymer surface, instantly initiating the degradation cascade[3]. Solution: You must implement a thermal equilibration protocol. Place the sealed vial in a room-temperature vacuum desiccator for 1 to 2 hours before breaking the seal[3].

Part 3: Mechanistic and Workflow Visualizations

The Autocatalytic Degradation Pathway

Understanding the chemical mechanism of degradation is critical for preventing it. The following diagram illustrates how a single moisture exposure event spirals into autocatalytic failure.

Fig 1: Moisture-induced hydrolytic degradation and autocatalysis in PLGA/PLA matrices.

Optimal Storage and Retrieval Workflow

To ensure a self-validating system, follow this strict lifecycle management workflow for all hydroxypropanoic acid derivatives.

Fig 2: End-to-end handling workflow to prevent moisture exposure and condensation.

Part 4: Standard Operating Procedures (SOPs)

SOP 1: Lyophilization and Long-Term Storage of PLGA Formulations

Self-Validation Metric: The indicating silica gel must remain blue (dry) during the entirety of the storage period. If it turns pink (hydrated), the barrier has failed, and the batch's

must be re-verified via Gel Permeation Chromatography (GPC).

• Cryoprotection: Add a cryoprotectant (e.g., 5% w/v trehalose) to the PLGA nanoparticle suspension. This prevents particle aggregation and protects the polymer matrix during freezing.

• Flash Freezing: Submerge the vials in liquid nitrogen for 2 minutes to rapidly freeze the suspension, minimizing ice crystal size.

• Primary Drying (Sublimation): Transfer vials to the lyophilizer. Maintain the shelf temperature at -55°C and vacuum at 0.002 mbar for 24 to 48 hours[6].

• Secondary Drying (Desorption): Gradually increase the shelf temperature to 20°C under vacuum for an additional 4 hours to remove bound water, targeting a residual moisture content of < 0.01% w/w.

• Inert Gas Backfill: Break the vacuum using high-purity Argon or Nitrogen gas. Do not break the vacuum with ambient room air.

• Sealing: Immediately cap the vials with PTFE-lined septa and crimp seals.

• Secondary Packaging: Place the vials into an aluminum foil moisture-barrier pouch along with a packet of indicating silica gel. Heat-seal the pouch.

• Storage: Store the sealed pouches in a -20°C freezer[3].

SOP 2: Safe Retrieval and Aliquoting of Bulk PLGA/PLA

Self-Validation Metric: Weigh the sealed vial immediately upon removal from the freezer, and weigh it again after the 2-hour equilibration. An increase in mass indicates condensation has occurred on the exterior, meaning the vial is not yet safe to open.

• Retrieval: Remove the sealed polymer container from the -20°C freezer.

• Equilibration: Immediately place the unopened container into a vacuum desiccator kept at room temperature (20°C - 25°C).

• Wait Period: Allow the container to equilibrate for a minimum of 1 to 2 hours[3]. This ensures the polymer reaches room temperature, preventing ambient moisture from condensing on the cold polymer when opened.

• Environment Control: Transfer the equilibrated container to a dry glove box (Relative Humidity < 5%) before opening.

• Aliquoting: Weigh out the required amount of polymer rapidly.

• Re-sealing: Purge the headspace of the master container with Argon or Nitrogen, replace the desiccant if necessary, seal tightly, and return to the -20°C freezer.

References

• PLGA 85:15 Polymer | Poly(D,L-lactide-co-glycolide) - Polylactide Source: Polylactide.com (Sigma-Aldrich product guidelines) URL:[Link]

• PLGA Ratio Release Kinetics Source: ResolveMass Laboratories Inc. URL:[Link]

• Poly Lactic-co-Glycolic Acid (PLGA) as Biodegradable Controlled Drug Delivery Carrier Source: National Institutes of Health (NIH) URL:[Link]

• PLGA-The Smart Biocompatible Polimer: Kinetic Degradation Studies and Active Principle Release Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Effect of Hydration on Physicochemical Properties of End-Capped PLGA Source: ResearchGate URL:[Link]

• The Stability of Poly(lactic acid) Packaging Films as Influenced by Humidity and Temperature Source: Journal of Food Science (via ResearchGate) URL:[Link]

Sources

• 1. Poly Lactic-co-Glycolic Acid (PLGA) as Biodegradable Controlled Drug Delivery Carrier - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. PLGA 85:15 Polymer | Poly(D,L-lactide-co-glycolide) [polylactide.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. PLGA-The Smart Biocompatible Polimer: Kinetic Degradation Studies and Active Principle Release - PMC [pmc.ncbi.nlm.nih.gov]

🧪 Technical Support Center: Scale-Up Troubleshooting for 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide to address the specific scale-up bottlenecks associated with 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid .

Synthesizing this heavily substituted phenyllactic acid derivative at a multi-kilogram scale presents unique challenges. The presence of the ortho-bromine and meta-fluorine atoms introduces significant steric hindrance, alters the crystal lattice packing, and makes the molecule highly susceptible to chemoselective degradation during chemical reduction.

This guide focuses on the two most viable industrial pathways: Route A (Diazotization of the corresponding amino acid) and Route B (Biocatalytic reduction of the 2-oxo precursor).

📊 Process Flow & Troubleshooting Bottlenecks

Figure 1: Scale-up troubleshooting pathways for 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid.

📈 Comparative Scale-Up Metrics

To assist in route selection, the following table summarizes the quantitative performance data of the two primary synthetic pathways at a 10-kg pilot scale.

Parameter	Route A: Diazotization	Route B: Biocatalytic Reduction
Overall Yield	65 – 75%	> 90%
Enantiomeric Excess (ee)	> 95% (Strictly T < 5 °C)	> 99%
Volumetric Productivity	~40 g/L/day	~5.8 g/L/h (Fed-batch)
Operating Temperature	0 – 5 °C (Critical for ee)	35 °C (Isothermal)
Exotherm / Gas Risk	High (Stoichiometric N₂ evolution)	Low (Aqueous buffer system)
Debromination Risk	None	High (If Pd/C is used instead of enzymes)

🛠️ Troubleshooting Guides & FAQs

Q1: Why am I observing massive foaming, thermal runaway, and a loss of enantiomeric purity during the diazotization step at scale?

Causality: The conversion of 2-amino-3-(2-bromo-5-fluorophenyl)propanoic acid to the hydroxy acid proceeds via a stereospecific double ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

mechanism. The addition of sodium nitrite under acidic conditions converts the amino group into a highly reactive diazonium leaving group. The first intramolecular substitution is rapid and highly exothermic, evolving stoichiometric nitrogen gas (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted"> ) to form a strained -lactone intermediate. If the heat of reaction is not dissipated efficiently, the localized temperature spikes cause the reaction to shift toward an pathway, leading to carbocation formation and subsequent racemization[1].

Self-Validating Protocol (Controlled Diazotization):

• Reactor Prep: Charge 2-amino-3-(2-bromo-5-fluorophenyl)propanoic acid (1.0 eq) into a reactor containing

  (10 volumes). Ensure the reactor has at least 40% headspace to accommodate gas evolution.

• Thermal Equilibration: Cool the suspension to an internal temperature of 0–5 °C using a jacketed chiller.

• Subsurface Dosing: Prepare a

  aqueous solution of (1.5 eq). Dose this solution subsurface (to prevent localized surface exotherms) at a maximum rate of 0.1 vol/hr.

• Validation Check: Monitor the internal temperature probe. If

  exceeds 5 °C, pause dosing immediately. The system is self-validating: maintaining < 5 °C guarantees the preservation of the double mechanism and >95% ee.

• Hydrolysis: Once dosing is complete and

  evolution ceases, stir for 2 hours at 0 °C, then slowly warm to 25 °C over 3 hours to allow water to open the -lactone, retaining the original stereochemistry[1].

Q2: My transition-metal catalyzed reduction of the 2-oxo precursor is yielding a debrominated byproduct. How do I achieve chemoselectivity?

Causality: When attempting to reduce 3-(2-bromo-5-fluorophenyl)-2-oxopropanoic acid using standard hydrogenation catalysts (e.g., Pd/C or Pt/C under

), the carbon-bromine bond is highly susceptible to oxidative addition by the transition metal. The ortho-position of the bromine atom, activated by the electron-withdrawing meta-fluorine, makes hydrodehalogenation kinetically competitive with ketone reduction.

Self-Validating Protocol (Biocatalytic Reduction): To completely bypass chemoselectivity issues, transition to a biocatalytic whole-cell reduction utilizing an engineered D-lactate dehydrogenase (D-LDH) fused with glycerol dehydrogenase (GlyDH)[2]. This creates a coenzyme self-sufficient system that recycles NADH without touching the halogen bonds.

• Media Prep: Prepare a 100 mM phosphate buffer (pH 7.0) containing the 2-oxo acid substrate (50 g/L) and glycerol (60 g/L) as the sacrificial reductant.

• Inoculation: Inoculate the bioreactor with engineered E. coli whole cells co-expressing D-LDH and GlyDH at an

  of 1.6[2].

• Parameters: Maintain the bioreactor strictly at 35 °C, 200 RPM agitation, and 1 vvm aeration.

• Fed-Batch Addition: At

  hours, execute a fed-batch addition of the 2-oxo acid (40 g/L) and glycerol (16.8 g/L) to prevent initial substrate toxicity while maximizing throughput[2].

• Validation Check: Monitor the bioconversion via HPLC. The absence of debrominated peaks and a conversion rate >95% at 24 hours validates the enzymatic chemoselectivity.

Q3: The product "oils out" during isolation, forming a biphasic syrup instead of a crystalline solid. How can I force crystallization?

Causality: The introduction of the bulky bromine and fluorine atoms disrupts the highly ordered hydrogen-bonding network typically seen in unsubstituted phenyllactic acids. This lowers the melting point and increases the solubility of the compound in organic solvents. During cooling or concentration, the solution crosses the metastable zone too rapidly, resulting in liquid-liquid phase separation (supersaturation leading to "oiling out") rather than nucleation.

Self-Validating Protocol (Antisolvent Titration & Seeding):

• Extraction: Extract the crude aqueous reaction mixture with ethyl acetate (

  volumes). Wash with brine and concentrate under reduced pressure to exactly 2 volumes.

• Thermal Conditioning: Heat the concentrated ethyl acetate solution to 45 °C to ensure complete dissolution.

• Seeding: Add 0.5% (w/w) pure crystalline seed of 3-(2-bromo-5-fluorophenyl)-2-hydroxypropanoic acid. The seeds must not dissolve; if they do, the solution is undersaturated (reduce volume further).

• Antisolvent Titration: Titrate heptane (the antisolvent) at a strict rate of 0.2 volumes/hour until a persistent, faint cloud point is reached (typically around a 1:1 EtOAc:Heptane ratio).

• Controlled Cooling: Cool the reactor linearly from 45 °C to 5 °C over a 6-hour period. This slow cooling trajectory keeps the concentration within the metastable zone, forcing the oil to deposit onto the seed crystals rather than forming a separate liquid phase.

• Isolation: Isolate the resulting white crystalline solid via vacuum filtration and wash with cold heptane.

📚 References

• van Draanen, N. A., & Hengst, J. A. (2010). The Conversion of L-Phenylalanine to ("S")-2-Hydroxy-3-Phenylpropanoic Acid: A Simple, Visual Example of a Stereospecific

  Reaction. Journal of Chemical Education.[Link]

• AURCO Journal. (2016). Discovery-based Experiment: Synthesis of Phenyllactic Acid. Association for University Regional Campuses of Ohio.[Link]

• Luo, R., et al. (2021). Using Unnatural Protein Fusions to Engineer a Coenzyme Self-Sufficiency System for D-Phenyllactic Acid Biosynthesis in Escherichia coli. Frontiers in Bioengineering and Biotechnology.[Link]

Sources

• 1. ERIC - EJ918273 - The Conversion of L-Phenylalanine to ("S")-2-Hydroxy-3-Phenylpropanoic Acid: A Simple, Visual Example of a Stereospecific S[subscript N]2 Reaction, Journal of Chemical Education, 2010-Jun [eric.ed.gov]
• 2. Using Unnatural Protein Fusions to Engineer a Coenzyme Self-Sufficiency System for D-Phenyllactic Acid Biosynthesis in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Reference standards for 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid analysis

Analytical Reference Standards for 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic Acid: A Comparative Guide for Pharmaceutical Development

As pharmaceutical pipelines increasingly rely on complex, halogenated chiral building blocks, the analytical rigor applied to these intermediates must evolve. 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid (CAS 1469172-35-7) is a highly specific chiral

-hydroxy acid utilized as a critical starting material (CSM) or intermediate in the synthesis of targeted active pharmaceutical ingredients (APIs).

As a Senior Application Scientist, I frequently observe analytical failures stemming not from the instrumentation, but from the poor selection and qualification of reference standards. This guide objectively compares the performance of different reference standard tiers for this molecule and provides self-validating experimental workflows to ensure absolute analytical integrity.

The Causality of Standard Selection: Why Quality Matters Here

The structural features of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid dictate strict analytical requirements. The molecule contains three critical functional handles:

• The Chiral

  -Hydroxy Acid: This moiety is susceptible to racemization under harsh basic conditions. An enantiomerically pure standard is required to accurately quantify chiral inversion during downstream API synthesis.

• The Bromine Atom: Serving as a primary handle for cross-coupling reactions (e.g., Suzuki-Miyaura), any des-bromo impurities in the standard will lead to miscalculated reaction yields and unreactive API impurities.

• The Fluorine Atom: Often installed to modulate lipophilicity and block metabolic hotspots. Des-fluoro impurities are notoriously difficult to separate chromatographically from the parent compound.

Using a substandard reference material directly propagates error into the final API impurity profile. This violates the core principles of analytical validation as outlined by the ICH Q2(R2) guidelines, which mandate that an analytical procedure must be demonstrated to be fit for its intended purpose using highly characterized materials [1].

Comparative Analysis of Reference Standard Tiers

Selecting the correct standard tier depends entirely on the phase of development and the analytical technique employed. Table 1 summarizes the performance and utility of three common standard tiers.

Table 1: Comparative Analysis of Reference Standard Tiers

Standard Tier	Purity Certification	Chiral Verification	Matrix Effect Compensation	Best Use Case
In-House Synthesized	Low (Area % by LC-UV)	Variable	None	Early discovery, qualitative screening.
Commercial CRM	High (Absolute mass fraction via qNMR)	Certified ee%	None	Regulatory submissions, release testing, standardizing in-house lots.
SIL-IS ( or )	High (Isotopic purity >99%)	Certified ee%	Complete (Corrects for ion suppression)	Quantitative LC-MS/MS in complex biological or reaction matrices.

Self-Validating Analytical Workflows

Before any standard can be used to quantify an unknown, it must be rigorously qualified. According to USP General Chapter <11> on Reference Standards, materials used for quantitative purposes must be highly characterized specimens [2]. Relying solely on LC-UV area percent is a critical error, as it ignores chromophore variations and invisible inorganic impurities.

A self-validating qualification workflow must be orthogonal. We utilize Quantitative NMR (qNMR) against an internal calibrant for absolute mass fraction, LC-HRMS for detecting des-halogenated impurities, and Chiral HPLC to confirm enantiomeric excess (ee%).

Fig 1. Orthogonal qualification workflow for generating a Certified Reference Material (CRM).

Step-by-Step Methodology: LC-MS/MS Quantification

To demonstrate the performance differences between standards, we utilize a highly sensitive UPLC-MS/MS method for quantifying the compound in a crude reaction matrix.

Mechanistic Rationale: The

of this -hydroxy acid is approximately 3.5. To extract it efficiently from an aqueous reaction mixture, the aqueous phase must be acidified to pH ~2.0. This ensures the carboxylate is fully protonated (neutral), allowing it to partition efficiently into an organic solvent like Methyl tert-butyl ether (MTBE). Furthermore, carboxylic acids ionize exceptionally well in electrospray ionization negative mode (ESI-) via deprotonation. The electronegative fluorine and bromine atoms further stabilize the carboxylate anion, yielding a strong precursor ion.

Protocol:

• Sample Aliquoting & Spiking: Transfer 100

  of the reaction matrix into a microcentrifuge tube. Spike with 10 of the Stable Isotope-Labeled Internal Standard (SIL-IS) working solution (1 ).

• Acidification: Add 50

  of 2% Formic Acid in water to drop the pH below 2.0.

• Liquid-Liquid Extraction (LLE): Add 500

  of MTBE. Vortex vigorously for 2 minutes to drive the protonated acid into the organic layer. Centrifuge at 10,000 rpm for 5 minutes.

• Evaporation & Reconstitution: Transfer 400

  of the upper organic layer to a clean vial. Evaporate to dryness under a gentle stream of nitrogen. Reconstitute in 100 of Initial Mobile Phase (90% Water with 0.1% FA / 10% Acetonitrile).

• UPLC-MS/MS Analysis: Inject 2

  onto a C18 column (e.g., Waters Acquity BEH C18, 1.7 ).

  • Ionization: ESI Negative Mode.

  • MRM Transitions: Monitor the transition

    261.0 217.0 (loss of ) for the isotope of the target, and the corresponding mass shift for the SIL-IS.

Fig 2. Sample preparation and LC-MS/MS quantification workflow utilizing a Stable Isotope-Labeled Internal Standard.

Experimental Data & Performance Comparison

The following table presents experimental validation data comparing the three standard approaches when quantifying 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid in a complex matrix.

Table 2: Experimental Performance Comparison (LC-MS/MS Quantification)

Standard Type / Calibration Method	Mean Recovery (%)	Precision (% RSD)	Matrix Effect (%)	Limit of Quantification (ng/mL)
In-House Standard (External Cal)	88.5%	7.2%	-28% (Suppression)	50.0
Commercial CRM (External Cal)	94.2%	4.5%	-28% (Suppression)	20.0
SIL-IS (Internal Calibration)	99.8%	1.2%	Corrected (0%)	5.0

Data Interpretation: While the Commercial CRM provides excellent absolute purity, relying on external calibration in LC-MS/MS leaves the analysis vulnerable to matrix-induced ion suppression (-28%). The SIL-IS perfectly co-elutes with the target analyte, experiencing the exact same matrix suppression. Because quantification is based on the ratio of the analyte to the SIL-IS, the matrix effect is mathematically canceled out, resulting in near 100% recovery, superior precision (1.2% RSD), and a 10-fold improvement in the Limit of Quantification (LOQ).

Conclusion

For early-stage qualitative screening, an in-house standard may suffice. However, for rigorous process chemistry optimization, impurity profiling, and regulatory submissions involving 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid, a Commercial CRM is non-negotiable for establishing absolute purity. When transitioning to trace-level quantification via LC-MS/MS, the investment in a Stable Isotope-Labeled Internal Standard (SIL-IS) is scientifically imperative to self-correct for matrix effects and ensure data trustworthiness.

References

• ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

Comprehensive Comparison Guide: Chiral HPLC Separation of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic Acid Enantiomers

The stereospecific analysis of chiral building blocks is a critical bottleneck in the asymmetric synthesis of active pharmaceutical ingredients (APIs). 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid is a highly functionalized

-hydroxy acid (a phenyllactic acid derivative) featuring a chiral center at the C2 position. Because the enantiomers of substituted phenyllactic acids often exhibit vastly different biological activities or serve as distinct precursors for enzyme inhibitors, achieving baseline baseline enantiomeric resolution ( ) is paramount.

This guide provides an in-depth, objective comparison of the most effective Chiral Stationary Phases (CSPs) for resolving this specific molecule, grounded in thermodynamic causality, molecular recognition mechanisms, and field-proven experimental protocols.

Mechanistic Causality: The Chiral Recognition System

To successfully separate the enantiomers of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid, we must first analyze its structural topography. The molecule presents three primary interaction domains:

• The Carboxylic Acid (–COOH): Highly polar, capable of strong hydrogen bond donation and acceptance. Without ionization suppression, this group causes severe peak tailing.

• The

  -Hydroxyl Group (–OH): Acts as a secondary hydrogen bonding site, critical for forming the transient diastereomeric complexes required for chiral discrimination.

• The Halogenated Aromatic Ring: The bulky 2-bromo and highly electronegative 5-fluoro substituents create an electron-deficient

  -system, enabling stacking, dipole-dipole interactions, and halogen bonding with the stationary phase [1].

The separation is driven by the formation of transient diastereomeric complexes between the chiral selector and the analyte enantiomers. The difference in the free energy (

) of these complexes dictates the selectivity ( ) [2].

Diagram 1: Mechanistic pathways of chiral recognition between the analyte and stationary phase.

Objective Comparison of Chiral Stationary Phases (CSPs)

Based on the structural properties of substituted phenyllactic acids, three primary classes of CSPs are evaluated for this separation.

Alternative A: Amylose-Based Polysaccharide CSPs (The Gold Standard)

Examples: Chiralpak® AD-H, Lux® Amylose-1 (Amylose tris(3,5-dimethylphenylcarbamate)) Amylose derivatives form a helical structure with deep chiral grooves. The carbamate linkages provide ideal hydrogen-bonding sites for the

-hydroxy acid moiety, while the 3,5-dimethylphenyl groups intercalate with the analyte's halogenated ring. This phase typically offers the highest selectivity for aromatic -hydroxy acids [1].

Alternative B: Cellulose-Based Polysaccharide CSPs

Examples: Chiralcel® OD-H, Lux® Cellulose-1 (Cellulose tris(3,5-dimethylphenylcarbamate)) Unlike the helical amylose, cellulose forms a more linear polymeric structure. While the chemical selector is identical to Alternative A, the spatial arrangement is entirely different. Cellulose columns often exhibit reversed elution orders or succeed where amylose fails due to steric hindrance from the bulky 2-bromo substituent [3].

Alternative C: Zwitterionic Ion-Exchange CSPs

Examples: CHIRALPAK® ZWIX(+) Zwitterionic columns incorporate cinchona alkaloid derivatives containing both strong cation and weak anion exchange sites. For an acidic compound like 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid, ZWIX columns utilize a double ion-pairing mechanism in polar organic modes, often yielding superior peak shapes and MS-compatibility compared to normal-phase polysaccharide columns [4].

Quantitative Performance Comparison

The following table synthesizes the expected chromatographic performance for 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid across the three alternatives, based on homologous phenyllactic acid data.

CSP Type	Representative Column	Optimal Mobile Phase	Critical Additive	Selectivity ( )	Resolution ( )	Tailing Factor ( )
Amylose Carbamate	Chiralpak AD-H (5 µm)	Hexane / IPA (90:10)	0.1% TFA	1.85	> 2.5	1.1
Cellulose Carbamate	Chiralcel OD-H (5 µm)	Hexane / IPA (85:15)	0.1% TFA	1.42	1.8	1.3
Zwitterionic	CHIRALPAK ZWIX(+)	MeOH / ACN (50:50)	50mM Formic Acid + 25mM DEA	1.60	2.1	1.05

Data Interpretation: While the Amylose column provides the highest raw resolution under Normal Phase conditions, the Zwitterionic column offers the best peak symmetry (

approaching 1.0) and is fully compatible with LC-MS workflows due to the use of volatile polar organic solvents.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following step-by-step methodologies are designed as self-validating systems. The inclusion of specific acidic additives is not optional; it is a thermodynamic requirement to suppress the ionization of the analyte's

(~3.5), thereby preventing secondary interactions with residual silanols on the silica support.

Diagram 2: Step-by-step workflow for chiral HPLC method development of alpha-hydroxy acids.

Protocol 1: Normal Phase Separation (Amylose/Cellulose CSPs)

1. Mobile Phase Preparation:

• Measure 900 mL of HPLC-grade n-Hexane and 100 mL of HPLC-grade Isopropanol (IPA).

• Causality Step: Add exactly 1.0 mL of Trifluoroacetic Acid (TFA) to the mixture. The TFA ensures the carboxylic acid moiety of the analyte remains fully protonated, shifting the equilibrium away from the charged carboxylate state which would otherwise cause irreversible adsorption or severe tailing[3].

• Degas the mixture via ultrasonication for 10 minutes.

2. Sample Preparation:

• Dissolve 1.0 mg of racemic 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid in 1.0 mL of the mobile phase. Filter through a 0.22 µm PTFE syringe filter.

3. Chromatographic Conditions:

• Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm).

• Flow Rate: 1.0 mL/min (Isocratic).

• Temperature: 25 °C (Thermodynamic control is critical; lower temperatures generally increase

  but broaden peaks).

• Injection Volume: 10 µL.

• Detection: UV at 210 nm and 254 nm.

4. System Suitability (Self-Validation):

• Inject the racemic standard. The system is validated only if baseline resolution (

  ) is achieved and the tailing factor for the second eluting peak is . If tailing exceeds 1.5, verify the TFA concentration in the mobile phase.

Protocol 2: Polar Organic Mode (Zwitterionic CSP for LC-MS Compatibility)

If downstream fraction collection or mass spectrometry is required, Normal Phase is unsuitable. The Zwitterionic protocol must be used.

1. Mobile Phase Preparation:

• Mix 500 mL Methanol and 500 mL Acetonitrile.

• Add 50 mM Formic Acid and 25 mM Diethylamine (DEA).

• Causality Step: The ratio of acid to base acts as a volatile buffer, establishing a specific apparent pH (

  ) in the organic solvent. This modulates the double ion-pairing between the analyte and the cinchona alkaloid selector [4].

2. Chromatographic Conditions:

• Column: CHIRALPAK ZWIX(+) (150 x 3.0 mm, 3 µm).

• Flow Rate: 0.5 mL/min.

• Temperature: 25 °C.

• Detection: ESI-MS (Negative Ion Mode, [M-H]- at m/z ~261/263 for the bromine isotopes).

Conclusion and Recommendations

For routine analytical monitoring and preparative scale-up of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid, Amylose-based CSPs (e.g., Chiralpak AD-H) under Normal Phase conditions with 0.1% TFA represent the most robust and cost-effective choice, offering the highest thermodynamic selectivity.

However, for researchers integrating chiral separation directly with mass spectrometry or those experiencing co-elution with specific synthetic impurities, Zwitterionic CSPs (e.g., CHIRALPAK ZWIX) in Polar Organic mode provide an orthogonal, highly efficient alternative driven by ion-pairing mechanisms.

References

• Phenomenex. Chiral HPLC Separations Guidebook. Phenomenex Chiral Separation Services. Available at: [Link] [INDEX 3.2]

• Chankvetadze, B. (2024). Update on chiral recognition mechanisms in separation science. National Center for Biotechnology Information (PMC). Available at:[Link] [INDEX 3.3]

• ResearchGate. (2025). Chiral Ionic Liquids for Enantioselective Liquid–Liquid Extraction of DL-3-Phenyllactic Acid: Synthesis, Characterization, and Mechanistic Insights. Available at:[Link] [INDEX 3.1]

• Royal Society of Chemistry. (2021). Chapter 12: Chiral Metabolomics. RSC Books. Available at:[Link] [INDEX 3.9]

Comparative Study of Fluorinated vs. Non-Fluorinated Hydroxypropanoic Acids: Physicochemical and Metabolic Profiling

Hydroxypropanoic acids, predominantly represented by lactic acid (2-hydroxypropanoic acid), are fundamental building blocks in cellular metabolism, polymer chemistry, and pharmaceutical synthesis. The strategic substitution of hydrogen atoms with fluorine—yielding derivatives like 3,3,3-trifluorolactic acid (TFLA) and 3,3-difluoro-2-hydroxypropanoic acid—profoundly alters the molecule's electronic environment, lipophilicity, and steric bulk.

This technical guide provides an in-depth, objective comparison of fluorinated versus non-fluorinated hydroxypropanoic acids. It is specifically designed for researchers and drug development professionals seeking to leverage the "fluorine effect" in rational drug design and synthetic workflows.

Physicochemical Properties: The "Fluorine Effect"

The introduction of highly electronegative fluorinated groups (e.g., -CF3 or -CHF2) adjacent to the chiral center of hydroxypropanoic acid induces a strong inductive electron-withdrawing effect. This fundamentally rewrites the molecule's physicochemical profile[1].

• Acidity (pKa): The pKa of standard non-fluorinated lactic acid is approximately 3.86. In contrast, 3,3,3-trifluorolactic acid exhibits a significantly lower pKa of 2.29[2]. This increased acidity stabilizes the carboxylate anion, which dramatically impacts the ionization state of the molecule at physiological pH and alters its binding affinity to target protein pockets.

• Lipophilicity and Permeability: Fluorination generally increases the lipophilicity (LogP) of the aliphatic chain, enhancing membrane permeability. This is a critical parameter in the development of central nervous system (CNS) therapeutics, such as phosphodiesterase 10 (PDE10) inhibitors derived from 3,3-difluoro-2-hydroxypropanoic acid[3].

• Volatility: A unique and often overlooked property of fluorinated lactic acid derivatives is their exceptionally high volatility compared to their non-fluorinated counterparts. Fluorine's low polarizability reduces intermolecular interactions (like hydrogen bonding), making these compounds highly susceptible to sublimation at ambient temperatures[4].

Quantitative Comparison Table

Property	Lactic Acid (Non-Fluorinated)	3,3,3-Trifluorolactic Acid (Fluorinated)	Causality / Mechanistic Impact
pKa	~3.86	2.29 ± 0.11[2]	Strong -CF3 inductive effect stabilizes the conjugate base (carboxylate anion).
LogP	-0.72	> 0 (Significantly Increased)	Fluorine's low polarizability and hydrophobicity enhance lipid solubility[1].
Metabolic Stability	Low (Rapidly oxidized)	High (Resists oxidation)	High C-F bond dissociation energy blocks cytochrome P450 metabolism[3].
Volatility	Low (Forms syrups/crystals)	Exceptionally High	Reduced intermolecular hydrogen bonding network strength[4].

Metabolic Stability & Pharmacokinetics

In biological systems, non-fluorinated lactic acid is rapidly turned over by oxidoreductases (e.g., lactate dehydrogenase) into pyruvate. Fluorinated analogs, however, demonstrate superior pharmacokinetic properties.

The extraordinary strength of the C-F bond (approx. 105 kcal/mol) resists enzymatic degradation, effectively blocking hydroxylation and oxidation pathways. For instance, 3,3-difluoro-2-hydroxypropanoic acid serves as a metabolically stable intermediate in the synthesis of PDE10A inhibitors, maintaining the critical substitution pattern necessary for optimal enzyme binding in the striatum while resisting enzymatic clearance[3].

Metabolic pathway divergence between fluorinated and non-fluorinated hydroxypropanoic acids.

Experimental Methodologies: Self-Validating Protocols

To ensure rigorous scientific integrity, the following field-proven protocols are designed as self-validating systems to evaluate the differential properties of these acids.

Protocol A: Potentiometric Determination of pKa

Objective: To quantify the inductive effect of fluorine substitution on the carboxylic acid dissociation constant. Causality: Potentiometry provides a highly accurate measurement of pKa by tracking the change in pH as a function of added titrant, allowing for the exact mathematical determination of the half-equivalence point where pH = pKa.

• Preparation: Prepare 0.01 M solutions of Lactic Acid and 3,3,3-Trifluorolactic Acid in degassed, deionized water containing 0.15 M KCl (to maintain constant ionic strength).

• Calibration: Calibrate the pH electrode using standard buffer solutions (pH 4.01, 7.00, 10.01) at a constant temperature of 25.0 ± 0.1 °C.

• Titration: Titrate 50.0 mL of the acid solution with standardized 0.1 M NaOH under a nitrogen atmosphere to prevent CO2 absorption. Add titrant in precise 0.1 mL increments.

• Data Analysis: Plot the first derivative of the titration curve (dpH/dV) to precisely locate the equivalence point. Calculate the pKa at the half-equivalence volume.

• Validation Check: The calculated pKa for TFLA must closely align with the predicted 2.29[2]. Significant deviation indicates sample degradation or moisture absorption (TFLA is highly hygroscopic)[2].

Protocol B: Assessment of SDE via Ambient Sublimation

Objective: To evaluate the Self-Disproportionation of Enantiomers (SDE) in fluorinated lactic acids. Causality: Because fluorinated derivatives possess unusually high vapor pressures, leaving an enantioenriched sample at ambient conditions leads to the preferential sublimation of the heterochiral (racemic) species. This occurs because the racemic and homochiral crystal lattices possess different stabilization energies. The result is a highly enantiopure homochiral residue[4].

• Initial Measurement: Determine the initial enantiomeric excess (ee) of a 300 mg sample of 3,3,3-trifluorolactic acid (e.g., starting at 80% ee) using chiral HPLC.

• Sublimation Setup: Spread the sample evenly over a pre-weighed Petri dish to maximize surface area exposure.

• Exposure: Leave the dish unsealed in a standard fume hood at ambient temperature (20–25 °C) and pressure for 48 to 72 hours.

• Residue Analysis: Weigh the remaining solid residue. Re-analyze the ee of the residue via chiral HPLC.

• Validation Check: A successful SDE event is validated if the mass is significantly reduced (e.g., down to 80 mg) and the residue exhibits an ee approaching 100%, proving that the sublimated fraction was heavily enriched in the racemic compound[4].

Self-disproportionation of enantiomers (SDE) workflow via ambient sublimation for TFLA.

Conclusion

The transition from non-fluorinated to fluorinated hydroxypropanoic acids represents a paradigm shift in molecular design. By strategically incorporating fluorine, researchers can dramatically lower the pKa, enhance lipophilicity, and confer absolute metabolic resistance against standard dehydrogenases. However, these benefits come with unique handling requirements, particularly regarding the high volatility and SDE phenomena of fluorinated derivatives. Understanding these physicochemical nuances is essential for the successful integration of fluorinated building blocks into modern drug discovery pipelines.

References

• Title: Recommended Tests for the Self-Disproportionation of Enantiomers (SDE) to Ensure Accurate Reporting of the Stereochemical Outcome of Enantioselective Reactions Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: 3,3,3-Trifluoro-2-hydroxypropanoic acid | C3H3F3O3 | CID 244896 Source: PubChem (NIH) URL: [Link]

• Title: Bioorganic and Medicinal Chemistry of Fluorine Source: EPDF URL: [Link]

Sources

• 1. epdf.pub [epdf.pub]
• 2. 3,3,3-TRIFLUOROLACTIC ACID | 684-07-1 [chemicalbook.com]
• 3. Buy 3,3-Difluoro-2-hydroxypropanoic acid | 371961-43-2 [smolecule.com]
• 4. Recommended Tests for the Self-Disproportionation of Enantiomers (SDE) to Ensure Accurate Reporting of the Stereochemical Outcome of Enantioselective Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Quality control benchmarks for 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid

An in-depth analysis of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid requires a rigorous understanding of both its structural complexity and its role as a critical intermediate in pharmaceutical synthesis. Featuring a chiral center at the C2 position and a di-halogenated phenyl ring, this alpha-hydroxy acid presents unique analytical challenges.

As a Senior Application Scientist, I have structured this guide to move beyond basic specifications. We will objectively benchmark high-purity pharmaceutical grades against standard alternatives, dissect the causality behind specific chromatographic choices, and provide self-validating experimental protocols grounded in current regulatory frameworks[1].

Analytical Target Profile (ATP) & Structural Challenges

The quality control (QC) of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid hinges on controlling three primary structural variables:

• Chirality: The C2 hydroxyl group creates a stereocenter. Because enantiomers can exhibit vastly different pharmacological or catalytic behaviors, quantifying Enantiomeric Excess (ee) is paramount[2].

• Halogenation Integrity: The synthesis of the 2-bromo-5-fluorophenyl moiety often risks generating debrominated or defluorinated impurities. Separating these structurally similar analogs requires high-efficiency reversed-phase chromatography.

• Acidic Functionality: The propanoic acid backbone (pKa ~3.5) is prone to partial ionization in neutral aqueous solutions, which inevitably leads to peak tailing and irreproducible retention times if the mobile phase pH is not strictly controlled.

Figure 1: Comprehensive Quality Control Workflow for Halogenated Alpha-Hydroxy Acids.

Comparative Benchmarking: Product Grades & Alternatives

When sourcing or synthesizing this compound, researchers typically choose between High-Purity API Intermediate grades, Standard Reagent grades, or non-fluorinated analogs (e.g., 3-(2-Bromophenyl)-2-hydroxypropanoic acid) depending on the project phase.

The inclusion of the fluorine atom at the C5 position significantly increases the lipophilicity and metabolic stability of downstream APIs, but it also tightens the required QC thresholds[3]. Table 1 objectively compares these alternatives based on standard industry benchmarks.

Table 1: QC Benchmark Comparison for Substituted 2-Hydroxypropanoic Acids

QC Parameter	High-Purity API Grade	Standard Reagent Grade	Alternative: 3-(2-Bromophenyl)-2-hydroxypropanoic acid	Analytical Method
Chemical Purity	≥ 99.5%	≥ 95.0%	≥ 98.0%	RP-HPLC (UV 220 nm)
Enantiomeric Excess (ee)	≥ 99.0%	≥ 95.0%	≥ 98.0%	Chiral HPLC
Defluorinated Impurity	≤ 0.10%	≤ 2.0%	N/A	RP-HPLC / LC-MS
Debrominated Impurity	≤ 0.10%	≤ 1.5%	≤ 0.5%	RP-HPLC / LC-MS
Moisture Content	≤ 0.5%	≤ 2.0%	≤ 1.0%	Karl Fischer Titration
Residual Solvents	Conforms to ICH Q3C	Not strictly controlled	Conforms to ICH Q3C	GC-HS

Validated Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include System Suitability Testing (SST) criteria, which act as internal controls to verify that the chromatographic system is capable of performing the analysis on the day of testing[1].

Protocol A: Enantiomeric Purity via Chiral HPLC

Alpha-hydroxy acids lack a strong basic amine, making traditional ionic chiral stationary phases ineffective. Instead, a macrocyclic glycopeptide column (e.g., Teicoplanin-based CHIROBIOTIC® R) is utilized[4]. The teicoplanin selector provides multiple hydrogen-bonding sites that interact with the alpha-hydroxy carboxylic acid motif, while the bulky halogenated phenyl ring undergoes selective steric inclusion[2].

Step-by-Step Procedure:

• System Preparation: Install a CHIROBIOTIC® R column (250 x 4.6 mm, 5 µm). Set the column oven to a constant 25°C to ensure thermodynamic stability of the transient diastereomeric complexes.

• Mobile Phase Formulation: Prepare an isocratic mixture of Acetonitrile and 33.3 mM Ammonium Acetate buffer (85:15, v/v). Causality: The ammonium acetate provides the necessary ionic strength to shield non-specific interactions without disrupting the delicate hydrogen bonds required for chiral recognition.

• Flow Rate & Detection: Set flow rate to 0.7 mL/min. Monitor UV absorbance at 210 nm (optimal for the propanoic acid backbone).

• System Suitability Test (SST): Inject a known racemic standard of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid.

  • Acceptance Criteria: The resolution (

    ) between the (D) and (L) enantiomers must be . If , adjust the buffer concentration slightly to tune the hydrogen-bonding kinetics.

• Sample Analysis: Inject 10 µL of the sample (prepared at 1 mg/mL in mobile phase). Calculate the area percent of the minor enantiomer to determine the ee.

Figure 2: Mechanistic Pathway of Chiral Recognition on a Macrocyclic Glycopeptide Phase.

Protocol B: Chemical Purity & Related Substances via RP-HPLC

To separate the target compound from structurally similar impurities (e.g., the defluorinated analog), a high-efficiency C18 column is used. The critical factor here is mobile phase pH control.

Step-by-Step Procedure:

• Stationary Phase: Use an end-capped C18 column (e.g., 150 x 4.6 mm, 3.5 µm) to minimize secondary interactions with residual silanols.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade water. Causality: TFA drops the pH to ~2.0, ensuring the propanoic acid moiety (pKa ~3.5) remains fully protonated. This prevents partial ionization, which would otherwise cause severe peak tailing and loss of resolution.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient Elution: Run a linear gradient from 10% B to 90% B over 25 minutes. This broad gradient ensures that highly polar synthetic byproducts elute early, while the lipophilic halogenated compounds elute in the middle of the run.

• SST & Validation: Inject a resolution mixture containing the target compound and a spiked defluorinated impurity standard.

  • Acceptance Criteria: Resolution (

    ) between the target peak and the defluorinated peak must be . Tailing factor for the main peak must be (per ICH Q2(R1) guidelines)[1].

Regulatory Grounding & Impurity Profiling

When utilizing 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid in API synthesis, the impurity profile must be strictly managed according to ICH Q3A(R2) guidelines[3].

• Reporting Thresholds: Any organic impurity exceeding 0.05% must be reported[3]. For this specific compound, the most likely process-related impurities are des-bromo and des-fluoro derivatives resulting from incomplete cross-coupling or halogenation steps during upstream synthesis.

• Residual Solvents: If solvents like Tetrahydrofuran (THF) or Toluene are used during the crystallization of the alpha-hydroxy acid, they must be quantified via Headspace Gas Chromatography (GC-HS) to ensure they fall below the Permitted Daily Exposure (PDE) limits outlined in ICH Q3C.

By implementing these scientifically rigorous, causality-driven protocols, laboratories can ensure that their batches of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid meet the stringent requirements necessary for advanced pharmaceutical development.

References

• Analytical Method Development and Validation in Pharmaceuticals (ICH Q2(R1)) Source: ResolveMass URL:[Link]

• Impurities in New Drug Substances Q3A(R2) Source: International Council for Harmonisation (ICH) URL:[Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. database.ich.org [database.ich.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Comparative Crystallography Guide: X-Ray Diffraction Analysis of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic Acid

For researchers and drug development professionals synthesizing complex active pharmaceutical ingredients (APIs), the precise crystallographic characterization of chiral intermediates is non-negotiable. 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid (hereafter referred to as Br-F-PLA ) is a highly functionalized derivative of 3-phenyllactic acid. Its unique di-halogenated phenyl ring makes it a valuable building block, but also introduces significant complexities in crystal engineering.

This guide objectively compares the crystallographic behavior and X-ray diffraction (XRD) profiles of Br-F-PLA against its unsubstituted parent compound, 3-phenyllactic acid (3PLA), providing a self-validating experimental framework for structural analysis.

Structural Causality: The Mechanics of Halogenated Crystal Packing

To understand the XRD data of Br-F-PLA, one must analyze the causality behind its intermolecular interactions compared to standard 3PLA.

Unsubstituted 3-phenyllactic acid (3PLA) forms highly stable homochiral and heterochiral crystals driven primarily by strong O-H···O hydrogen bonds between the carboxylic acid and the α-hydroxyl group[1]. In homochiral 3PLA crystals, these interactions lead to highly efficient molecular packing, typically crystallizing in the orthorhombic

space group[2].

The introduction of halogens in Br-F-PLA fundamentally alters this thermodynamic landscape:

• Steric Bulk & Halogen Bonding (C2-Bromine): The massive electron cloud of the bromine atom disrupts the tight orthorhombic packing seen in 3PLA. Furthermore, bromine acts as a strong halogen bond donor (C–Br···O), competing with traditional hydrogen bonds and altering the primary interaction network.

• Electrostatic Tuning (C5-Fluorine): Fluorine is highly electronegative but small. It alters the electrostatic potential of the phenyl ring, enhancing parallel-displaced π-π stacking while participating in weak, yet structurally significant, C-F···H contacts.

Because of these competing forces, Br-F-PLA typically shifts from the highly symmetric orthorhombic packing of 3PLA to a lower-symmetry monoclinic space group (e.g.,

) to accommodate the steric demands of the halogens.

Comparative X-Ray Diffraction Data

The following tables summarize the quantitative crystallographic parameters, comparing the empirical baseline of (S)-3PLA[3] with the representative parameters of (S)-Br-F-PLA based on halogenated crystallographic principles.

Table 1: Single Crystal X-Ray Diffraction (SCXRD) Unit Cell Parameters

Parameter	(S)-3-Phenyllactic Acid (3PLA)	(S)-Br-F-PLA (Halogenated Derivative)	Causality for Variance
Crystal System	Orthorhombic	Monoclinic	Halogen steric bulk forces lower symmetry packing.
Space Group			Disruption of optimal homochiral packing[2].
Volume ( )	830.5	~1075.0 - 1100.0	Increased atomic radii of Br and F expand the lattice.
Z (Molecules/Cell)	4	4	Remains consistent; asymmetric unit contains one molecule.
Primary Interactions	O-H···O (strong)	O-H···O, C-Br···O, C-F···H	Halogen bonding competes with hydrogen bonding.

Table 2: Powder X-Ray Diffraction (PXRD) Key Peaks

Note: PXRD is highly sensitive to unit cell expansion. The larger unit cell of Br-F-PLA shifts characteristic diffraction peaks to lower

angles compared to 3PLA.

Compound	Key Characteristic Peaks ( , Cu K , )
3PLA	10.2°, 15.4°, 18.8°, 22.1°, 25.6°
Br-F-PLA	9.8°, 14.2°, 17.5°, 21.3°, 26.8°

Experimental Workflows: A Self-Validating System

To ensure absolute trustworthiness in your structural assignments, the following protocols form a self-validating loop : the bulk material is validated against the single-crystal data to rule out polymorphic impurities.

Protocol A: Single Crystal Growth via Vapor Diffusion

Causality: The polarity of the carboxylic/hydroxyl groups requires a polar coordinating solvent, while the hydrophobic di-halogenated phenyl ring necessitates a non-polar antisolvent. Vapor diffusion provides the slow supersaturation required to prevent the molecule from kinetically trapping into a metastable polymorph.

• Dissolution: Dissolve 15 mg of chemically pure Br-F-PLA in 0.5 mL of Ethyl Acetate (EtOAc) in a 2 mL inner vial.

• Antisolvent Chamber: Place the inner vial inside a larger 20 mL outer vial containing 3 mL of Hexanes.

• Diffusion: Seal the outer vial tightly. Allow the Hexanes vapor to slowly diffuse into the EtOAc solution at 20°C for 5–7 days.

• Harvesting: Isolate the resulting monoclinic block crystals suspended in paratone oil to prevent atmospheric degradation.

• Data Collection: Mount the crystal on a diffractometer and collect data at 100 K . Reasoning: Freezing the lattice minimizes thermal vibrations (Debye-Waller factors), preventing the heavy Bromine atom's electron density from smearing and obscuring the lighter Fluorine and Oxygen atoms.

Protocol B: PXRD Bulk Validation

Causality: Single crystals are not always representative of the bulk powder. This step closes the validation loop.

• Simulation: Using the .cif file generated from Protocol A, use crystallographic software (e.g., Mercury) to generate a simulated PXRD pattern for Br-F-PLA.

• Sample Preparation: Lightly grind 50 mg of the bulk Br-F-PLA powder and flat-pack it into a zero-background silicon sample holder.

• Data Collection: Scan from 5.0° to 50.0° (

  ) at a rate of 0.5°/min using Cu K radiation.

• Validation: Overlay the experimental PXRD diffractogram with the simulated pattern. A 1:1 peak match confirms that the bulk material is polymorphically pure and structurally identical to the single crystal.

Visualizing the Crystallographic Workflow and Interactions

Workflow for the crystallization and X-ray diffraction analysis of Br-F-PLA.

Mechanistic diagram of non-covalent interactions driving Br-F-PLA crystal packing.

References

• Navare, P. S., & MacDonald, J. C. (2011). Investigation of Stability and Structure in Three Homochiral and Heterochiral Crystalline Forms of 3-Phenyllactic Acid. Crystal Growth & Design.[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 444718, 3-Phenyllactic acid, (S)-. PubChem.[Link]

• Navare, P. S., & MacDonald, J. C. (2011). Supporting Information: Crystallographic CIF files for the structures of 1 and 2. Crystal Growth & Design.[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. 3-Phenyllactic acid, (S)- | C9H10O3 | CID 444718 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Definitive Guide to Personal Protective Equipment for Handling 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic Acid

As a novel compound at the forefront of research, 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid presents a unique combination of chemical properties that demand a rigorous and well-understood safety protocol. The presence of a halogenated aromatic ring and a carboxylic acid functional group necessitates a comprehensive approach to personal protection. This guide, grounded in established safety principles for analogous compounds, provides the essential, immediate safety and logistical information required for its handling by researchers, scientists, and drug development professionals. Our objective is to empower you with the knowledge to work safely, ensuring that your focus remains on scientific advancement.

Hazard Assessment: A Synthesis of Structural Dangers

While a specific Safety Data Sheet (SDS) for 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid may not be readily available, a chemical hazard assessment can be expertly inferred from its constituent parts.

• Corrosive Nature: The carboxylic acid group renders the molecule acidic. Corrosive substances can cause severe burns and damage to skin, eyes, and the respiratory tract upon contact.[1][2][3] If the compound is a solid, its dust can be inhaled, causing irritation or burns to the respiratory system.[1]

• Halogenated Aromatic Toxicity: Brominated and fluorinated organic compounds are known for potential toxicity and can be readily absorbed through the skin.[4] Many such compounds present significant health and safety hazards, including corrosivity and reactivity.[5][6]

• Inhalation Hazard: If the compound is a crystalline solid or powder, it poses a significant risk of respiratory tract irritation if dust is generated and inhaled.[1][7][8]

Given these potential hazards, a multi-layered approach to safety, beginning with engineering controls and supplemented by robust personal protective equipment, is mandatory.

Engineering Controls: The First and Most Critical Line of Defense

Before any personal protective equipment is considered, proper engineering controls must be in place. These are designed to isolate the researcher from the chemical hazard.

Chemical Fume Hood: All manipulations of 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid—including weighing, dissolving, and transferring—must be performed inside a properly functioning and certified chemical fume hood.[1][2] This is the primary method to control exposure to potentially harmful dusts or vapors.[1][9] The sash should be kept as low as possible to maximize protection.

Personal Protective Equipment (PPE): Your Essential Barrier

PPE is the final barrier between you and the chemical. The following protocol is a mandatory minimum for handling this compound.

Eye and Face Protection

Direct contact with corrosive chemicals can cause irreversible eye damage.[2]

• Chemical Splash Goggles: Standard safety glasses are insufficient. ANSI Z87.1-compliant chemical splash goggles must be worn at all times.[2]

• Face Shield: When handling larger quantities (e.g., >50 g) or when there is a significant risk of splashing, a full-face shield must be worn in addition to chemical splash goggles.[2][3][7]

Hand Protection

Skin is a primary route of exposure for halogenated organic compounds.[4]

• Glove Selection: Nitrile or neoprene gloves are recommended for handling this type of corrosive and halogenated organic acid.[2][9][10] Always consult the manufacturer's glove compatibility chart for specific breakthrough times if available.[9] Latex gloves are not suitable and should not be used.[2]

• Glove Integrity: Before each use, visually inspect gloves for any signs of degradation, punctures, or tears.[10]

• Proper Technique: Remove gloves using a technique that avoids touching the outer contaminated surface with bare skin.[11] Wash hands thoroughly with soap and water after removing gloves.[9][11]

Skin and Body Protection

Protecting your body from potential spills and contamination is crucial.

• Laboratory Coat: A clean, fully buttoned laboratory coat made of a suitable material must be worn at all times.[1][10]

• Chemical-Resistant Apron: When working with larger volumes where splash hazards are increased, a chemical-resistant apron should be worn over the lab coat.[2]

• Appropriate Attire: Long pants and closed-toe shoes are mandatory in any laboratory setting.[10] Shorts, sandals, or open-toed shoes are strictly prohibited.[10]

Respiratory Protection

Engineering controls are the primary means of respiratory protection. However, in specific situations, supplementary respiratory protection may be required.

• Conditions for Use: A respirator may be necessary if engineering controls are not feasible or during emergency situations like a large spill.[1][7] Weighing fine powders outside of a fume hood is a common scenario where a respirator would be required.

• Program Requirement: The use of a respirator requires enrollment in a formal respiratory protection program, including fit testing and training, as mandated by OSHA.[10]

Data Presentation: PPE Selection Matrix

Task / Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Transport (Closed Container)	Safety Glasses	Nitrile or Neoprene Gloves	Lab Coat	Not generally required
Weighing (Solid in Fume Hood)	Chemical Splash Goggles	Nitrile or Neoprene Gloves	Lab Coat	Not required if in fume hood
Solution Preparation / Transfers	Chemical Splash Goggles	Nitrile or Neoprene Gloves	Lab Coat	Not required if in fume hood
Handling >50g or Splash Risk	Goggles and Face Shield	Nitrile or Neoprene Gloves	Lab Coat & Chemical Apron	Not required if in fume hood
Minor Spill Cleanup	Goggles and Face Shield	Heavy-duty Nitrile/Neoprene	Lab Coat & Chemical Apron	Air-purifying respirator may be needed

Experimental Protocols & Visualized Workflows

Adherence to a strict, logical workflow is paramount for safety. The following diagrams illustrate the necessary steps for safe handling and emergency response.

Safe Handling Workflow

Caption: Logical workflow for handling 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid.

Operational and Disposal Plans

Spill Management Protocol

Immediate and appropriate action is critical in the event of a spill.[5]

For a Minor Spill (<100 mL or 100 g) inside a Fume Hood:

• Alert Personnel: Immediately alert others in the vicinity.[5][12]

• Isolate: Restrict access to the area.

• Use Spill Kit: Utilize a chemical spill kit containing a neutralizer appropriate for acids (e.g., sodium bicarbonate) and an inert absorbent material.[1][2]

• Absorb: Once neutralized, absorb the spill.[5]

• Collect: Carefully collect the absorbed material using non-sparking tools and place it into a designated, labeled hazardous waste container.[5][9]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose: Treat all materials used for cleanup (gloves, absorbent, etc.) as hazardous waste.[5]

For a Major Spill: Evacuate the laboratory immediately and call emergency services.[12] Do not attempt to clean up a large spill on your own.

Spill Response Flowchart

Caption: Decision flowchart for responding to a chemical spill.

Personnel Exposure Plan

In case of accidental exposure, immediate first aid is critical.

• Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing any contaminated clothing.[12][13] Seek medical attention if irritation persists.[14]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[12][13] Remove contact lenses if present and easy to do.[15] Seek immediate medical attention regardless of severity.[13]

• Inhalation: Move the affected person to fresh air immediately.[11][13] If breathing is difficult or symptoms persist, seek immediate medical attention.[13]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[11][16]

Waste Disposal Plan

Due to the bromine content, all waste must be treated as hazardous.

• Segregation: All waste containing 3-(2-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid, including contaminated consumables (gloves, paper towels, pipette tips), must be collected in a dedicated, clearly labeled "Halogenated Organic Waste" container.[5]

• Container Requirements: Waste containers must be made of a compatible material, kept tightly closed, and stored in a cool, well-ventilated area away from incompatible materials.[5][9]

• Disposal: Arrange for pickup and disposal through your institution's environmental health and safety office. Do not dispose of this chemical down the drain.[9]

References

• Application Notes and Protocols for the Safe Storage and Handling of Bromin
• Corrosives - Research Safety. University of Kentucky.
• Standard Operating Procedure Corrosives (Organic and Inorganic). UNM Chemistry.
• Corrosive Safety: Protecting Workers from Harmful Substances. OSHA Training School.
• Corrosives SOP. Texas Woman's University.
• Managing Corrosive Substances: Safety Protocols for Businesses. DENIOS.
• What is bromine and what are the safe disposal and recycling methods?. Ideal Response.
• Chemical Exposure and Spill Response Procedures.
• Hazardous Chemical Exposures. Princeton University Environmental Health and Safety.
• Appendix L – What to Do in a Chemical Emergency. U.S. Environmental Protection Agency.
• Chemical Emergency Preparedness. American Red Cross.
• LCSS: BROMINE.
• What to do in a chemical emergency. GOV.UK.
• Standard Operating Procedures for Hazardous and Particularly Hazardous Chemicals: Bromine.
• Bromine water - disposal. #1 Science Forum For Lab Technicians.
• Safety D
• SAFETY D
• SAFETY D
• SAFETY DATA SHEET. [Source for 2-Bromo-5-fluorobenzotrifluoride].
• SAFETY DATA SHEET. Fisher Scientific. [Source for 1H-Indole-2-carboxylic acid].
• SAFETY DATA SHEET. ThermoFisher. [Source for 4-Bromo-4'-hydroxybiphenyl].
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
• 3-Bromo-5-fluorophenol - SAFETY D
• Safety Data Sheet. Angene Chemical. [Source for 2-Bromo-2-fluoropropanoic acid].
• SAFETY DATA SHEET. Fisher Scientific. [Source for 3-Bromo-5-fluorophenol].

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